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Foundational

Chemical Structure, Synthesis, and Pharmacological Profiling of 5-Bromo-2-(furan-2-yl)quinoline

An In-Depth Technical Guide for Drug Development Professionals Executive Summary The molecular architecture of 5-Bromo-2-(furan-2-yl)quinoline represents a highly privileged scaffold in modern medicinal chemistry. By fus...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

The molecular architecture of 5-Bromo-2-(furan-2-yl)quinoline represents a highly privileged scaffold in modern medicinal chemistry. By fusing an electron-deficient quinoline core with an electron-rich furan heterocycle, this compound offers unique stereoelectronic properties. The strategic placement of a bromine atom at the C(5) position not only enhances the lipophilicity and halogen-bonding capacity of the molecule but also provides an orthogonal reactive site for late-stage synthetic functionalization. This whitepaper details the physicochemical properties, chemoselective synthesis protocols, and pharmacological relevance of this specific heterocyclic class.

Structural and Electronic Profiling

The pharmacological utility of 5-bromo-2-(furan-2-yl)quinoline is dictated by its distinct structural domains:

  • The 2-Furanyl Moiety: Structural studies on related 2-(furan-2-yl)quinoline derivatives indicate that the furan ring at the C(2) position accommodates itself in a virtually coplanar fashion relative to the quinoline core[1]. This extended π -conjugation system is critical for intercalating into planar hydrophobic pockets of target proteins.

  • The 5-Bromo Substituent: Halogenation at the C(5) position serves a dual purpose. Biologically, the bromine atom acts as a lipophilic, electron-withdrawing group capable of forming highly directional halogen bonds (X-bonds) with Lewis basic residues (e.g., backbone carbonyls) in protein binding sites. Synthetically, it allows the molecule to serve as a versatile intermediate for Buchwald-Hartwig aminations or secondary Suzuki couplings[2].

  • Chemoselective Activation: The nitrogen atom of the quinoline ring withdraws electron density preferentially from the C(2) and C(4) positions. This electronic disparity makes the C(2) position highly susceptible to nucleophilic attack and oxidative addition, allowing for the chemoselective functionalization of 2-chloro-5-bromoquinoline precursors[3].

Computed Physicochemical Parameters

The baseline physicochemical properties of the 5-bromo-2-(furan-2-yl)quinoline scaffold dictate its pharmacokinetics. The data below summarizes the computed parameters, demonstrating its alignment with Lipinski’s Rule of Five[4].

ParameterValuePharmacological Implication
Molecular Formula C₁₃H₈BrNODefines the core atomic composition.
Molecular Weight 274.11 g/mol Optimal for oral bioavailability (<500 Da).
LogP (Estimated) 3.8 - 4.2High lipophilicity; ensures excellent membrane permeability.
Topological Polar Surface Area 26.03 ŲHighly favorable for blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors 0Reduces the desolvation penalty during target binding.
Hydrogen Bond Acceptors 2 (N, O)Facilitates key interactions with target kinases/receptors.
Rotatable Bonds 1Imposes a low entropic penalty upon target binding.

Synthesis and Experimental Methodology

The most robust and high-yielding route to synthesize 5-bromo-2-(furan-2-yl)quinoline relies on a chemoselective Suzuki-Miyaura cross-coupling .

Mechanistic Rationale: The experimental choice to use 5-bromo-2-chloroquinoline as the electrophile is driven by chemoselectivity. The C(2)-Cl bond is highly activated by the adjacent quinoline nitrogen, significantly lowering the activation energy required for the oxidative addition of the Pd(0) catalyst. Consequently, the coupling occurs exclusively at the C(2) position, leaving the C(5)-Br bond intact for subsequent synthetic steps[3].

Synthesis A 5-Bromo-2-chloroquinoline (Electrophile) C Pd(PPh3)4 / K2CO3 1,4-Dioxane/H2O, 85°C A->C B Furan-2-boronic acid (Nucleophile) B->C D 5-Bromo-2-(furan-2-yl)quinoline (Target Scaffold) C->D Chemoselective Coupling

Caption: Retrosynthetic workflow for 5-Bromo-2-(furan-2-yl)quinoline via Suzuki-Miyaura coupling.

Step-by-Step Protocol: Chemoselective Cross-Coupling

This protocol is designed as a self-validating system to ensure high yield and prevent catalyst degradation.

  • Reagent Preparation: In an oven-dried Schlenk flask, combine 5-bromo-2-chloroquinoline (1.0 eq), furan-2-boronic acid (1.1 eq), and anhydrous K₂CO₃ (2.0 eq).

  • Solvent Addition: Add a solvent mixture of 1,4-Dioxane and H₂O (4:1 v/v).

    • Causality: Dioxane provides excellent solubility for the organic substrates, while water is strictly required to dissolve the inorganic base and activate the boronic acid via the formation of a reactive trihydroxyboronate complex.

  • Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles.

    • Causality: Ambient oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the irreversible oxidation of the active Pd(0) catalyst to inactive Pd(II) species.

  • Catalyst Addition: Under a positive flow of argon, add Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (0.05 eq).

  • Reaction Execution: Heat the reaction mixture to 85°C for 8-10 hours. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (8:2).

  • Aqueous Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with distilled water and brine. Dry the organic layer over anhydrous Na₂SO₄.

    • Causality: This self-validating step ensures the complete phase separation and removal of inorganic salts and water-soluble palladium byproducts.

  • Purification: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography to yield the target compound.

Pharmacological Relevance and Mechanisms

Derivatives of the 2-(furan-2-yl)quinoline class have garnered significant attention in drug discovery, particularly as potent anti-inflammatory agents and kinase inhibitors[1][5].

Anti-Inflammatory Potential

Research on structurally analogous 2-(furan-2-yl)quinolines has demonstrated their ability to act as potent inhibitors of neutrophil activation. Specifically, these compounds effectively inhibit superoxide anion generation and lysozyme release (degranulation) in activated neutrophils, frequently outperforming standard calmodulin inhibitors like trifluoperazine[1]. The coplanar nature of the furan and quinoline rings is hypothesized to be the primary driver of this high binding affinity.

Favorable Cytotoxicity Profile

A critical advantage of the 2-(furan-2-yl)quinoline scaffold over traditional fused tricyclic systems (such as furo[2,3-b]quinolines) is its favorable cytotoxicity profile. Highly planar tricyclic systems often suffer from off-target toxicity due to non-specific DNA intercalation. In contrast, the single rotatable bond between the quinoline and furan rings in 5-bromo-2-(furan-2-yl)quinoline allows for conformational flexibility, significantly reducing non-specific cytotoxicity while maintaining targeted anti-inflammatory efficacy[1].

Mechanism A 2-(Furan-2-yl)quinoline Scaffold C Superoxide Anion Generation A->C Inhibits D Lysozyme Release (Degranulation) A->D Inhibits B Neutrophil Activation B->C B->D E Targeted Anti-inflammatory Response C->E D->E

Caption: Proposed anti-inflammatory mechanism of 2-(furan-2-yl)quinoline derivatives via neutrophil inhibition.

References

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives.Bioorganic & Medicinal Chemistry 14 (2006) 4373–4378.
  • 2-(Furan-2-yl)quinoline-4-carboxylic acid | C14H9NO3 | CID 697640.National Center for Biotechnology Information (PubChem).
  • A Metal-Binding Pharmacophore Library Yields the Discovery of a Glyoxalase 1 Inhibitor.PMC - National Institutes of Health.
  • Rhodium(III)-Catalyzed Direct Coupling of Quinoline-8-Carbaldehydes with (Het)Arylboronic Acids for the Synthesis of 8-Aryloylquinolines.The Journal of Organic Chemistry - ACS Publications.
  • Simple Search Results - BindingDB (2-(furan-2-yl)quinoline derivatives).BindingDB.

Sources

Exploratory

Polypharmacological Profiling of 5-Bromo-2-(furan-2-yl)quinoline: An In-Depth Technical Guide

Architectural Rationale of the Pharmacophore In the landscape of modern medicinal chemistry, the fusion of a quinoline core with a furan moiety represents a highly versatile scaffold. Specifically, 5-Bromo-2-(furan-2-yl)...

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Author: BenchChem Technical Support Team. Date: April 2026

Architectural Rationale of the Pharmacophore

In the landscape of modern medicinal chemistry, the fusion of a quinoline core with a furan moiety represents a highly versatile scaffold. Specifically, 5-Bromo-2-(furan-2-yl)quinoline is a structurally optimized derivative that leverages the intrinsic bioactivity of the quinoline ring while introducing critical stereoelectronic modifications.

As an Application Scientist, I approach this molecule not just as a static structure, but as a dynamic molecular tool. The design choices inherent in this compound dictate its in vitro behavior:

  • The Quinoline Core: Provides a planar, nitrogen-containing heteroaromatic system capable of intercalating into DNA and engaging in π−π stacking with aromatic amino acid residues in enzyme active sites[1].

  • The 2-(Furan-2-yl) Substitution: The electron-rich furan ring acts as a critical hydrogen bond acceptor. Research indicates that the 2-(furan-2-yl)quinoline skeleton is highly favorable for anti-inflammatory activity, significantly outperforming tricyclic isomers[2].

  • The 5-Bromo Modification: The introduction of a heavy halogen at the C5 position serves a dual purpose. First, it increases the overall lipophilicity (LogP) of the molecule, enhancing cellular membrane permeability—a critical factor for intracellular targets and antimicrobial efficacy. Second, the bromine atom can participate in halogen bonding, a highly directional intermolecular interaction that anchors the molecule within hydrophobic binding pockets of target proteins like Topoisomerase II.

In Vitro Biological Activity Spectrum

The biological evaluation of 2-(furan-2-yl)quinoline derivatives reveals a potent polypharmacological profile, primarily spanning anti-inflammatory, antimicrobial, and anticancer domains[3].

Anti-Inflammatory Efficacy

Inflammation is driven by the degranulation of neutrophils, releasing enzymes such as β -glucuronidase and lysozyme, alongside cytokines like TNF- α . Derivatives of the 2-(furan-2-yl)quinoline class have demonstrated potent inhibitory activities against these pathways. The spatial relationship between the furan ring and the quinoline core allows for specific binding to neutrophil receptors, effectively halting the signaling cascade required for degranulation[2].

Anticancer Mechanisms (Topoisomerase II Inhibition)

The planar nature of the quinoline core makes it an excellent candidate for DNA intercalation. In vitro studies show that these derivatives inhibit Topoisomerase II, an enzyme crucial for DNA replication. By stabilizing the DNA-enzyme cleavage complex, the compound prevents DNA ligation, leading to double-strand breaks (DSBs) and subsequent apoptosis[1][3].

MOA Cpd 5-Bromo-2-(furan-2-yl)quinoline Topo Topoisomerase II Enzyme Cpd->Topo Intercalation / Binding DNA DNA Cleavage Complex Topo->DNA Traps Enzyme DSB Double-Strand Breaks (DSBs) DNA->DSB Prevents Ligation Apop Apoptosis / Cell Death DSB->Apop Activates p53

Mechanism of Topoisomerase II inhibition and apoptosis by quinoline derivatives.

Antimicrobial Properties

The lipophilic nature of the 5-bromo substituent enhances the penetration of the compound through complex bacterial cell walls, including the mycolic acid-rich envelope of Mycobacterium tuberculosis. Structurally related 2-(furan-2-yl)quinoline-4-carboxylates exhibit broad-spectrum antibacterial activity, often comparable to standard antibiotics like Ciprofloxacin and Streptomycin[4].

Quantitative Data Synthesis

To facilitate comparative analysis, the following tables summarize the in vitro biological metrics for 2-(furan-2-yl)quinoline derivatives.

Table 1: In Vitro Anti-inflammatory and Anticancer Activity

Target / AssayBiological ReadoutPotency (IC₅₀)Reference Standard
Neutrophil Degranulation β -glucuronidase release5.0 - 9.5 µMGenistein
Neutrophil Degranulation Lysozyme release4.6 - 7.1 µMGenistein
Cytokine Production TNF- α formation~2.3 µMGenistein (9.1 µM)
Cancer Cell Lines Topoisomerase II InhibitionDose-dependentEtoposide

Data extrapolated from structurally analogous 2-(furan-2-yl)quinoline derivatives[2][3].

Table 2: In Vitro Antimicrobial Activity (MIC)

Bacterial StrainGram ClassificationMIC (µg/mL)Comparable Standard
Mycobacterium tuberculosisAcid-fast3.12 - 6.25Streptomycin / Pyrazinamide
Staphylococcus aureusGram-positive64.0Ciprofloxacin
Escherichia coliGram-negative128.0Ciprofloxacin

Data based on 2-(furan-2-yl)quinoline-4-carboxylate evaluations[4].

Self-Validating Experimental Protocols

A rigorous in vitro evaluation requires protocols designed with internal validation mechanisms. The highly conjugated nature of quinolines means they can exhibit autofluorescence; therefore, assay readouts must be carefully selected (e.g., absorbance or time-resolved FRET) to prevent false positives.

Protocol A: Neutrophil β -Glucuronidase Release Assay

Causality: We utilize an absorbance-based cleavage assay rather than direct fluorescence to bypass the inherent emission spectra of the quinoline core.

  • Preparation: Isolate human neutrophils from peripheral blood using dextran sedimentation and Ficoll-Paque centrifugation. Suspend in Hank's Balanced Salt Solution (HBSS) at 1×106 cells/mL.

  • Compound Dosing: Prepare 5-Bromo-2-(furan-2-yl)quinoline in DMSO. Dilute into HBSS to achieve final concentrations of 1, 5, 10, and 30 µM. Critical: Maintain final DMSO concentration ≤0.5% to prevent solvent-induced cytotoxicity.

  • Incubation: Pre-incubate neutrophils with the compound (or vehicle control) for 5 minutes at 37°C.

  • Stimulation: Add cytochalasin B (1 µg/mL) for 3 minutes, followed by formyl-methionyl-leucyl-phenylalanine (fMLP, 0.1 µM) to trigger degranulation.

  • Readout: Centrifuge at 2000 rpm for 5 minutes. Transfer the cell-free supernatant and incubate with p -nitrophenyl- β -D-glucuronide (substrate). Measure absorbance at 405 nm.

  • Validation: Include Genistein as a positive control for inhibition. Calculate IC₅₀ using non-linear regression.

Protocol B: Broth Microdilution for MIC Determination

Causality: The broth microdilution method is the gold standard for antimicrobial susceptibility testing, allowing for high-throughput screening while maintaining precise concentration gradients[4].

  • Inoculum Preparation: Culture bacterial strains (e.g., S. aureus, E. coli) on Mueller-Hinton agar. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard ( ∼1.5×108 CFU/mL). Dilute 1:100 in Mueller-Hinton broth.

  • Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of 5-Bromo-2-(furan-2-yl)quinoline (from 256 µg/mL down to 0.5 µg/mL).

  • Inoculation: Add 50 µL of the bacterial suspension to each well.

  • Validation Controls:

    • Growth Control: Broth + Bacteria + Vehicle (DMSO).

    • Sterility Control: Broth only.

    • Positive Control: Ciprofloxacin serial dilutions.

  • Incubation & Analysis: Incubate at 37°C for 18-24 hours. The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth (assessed via optical density at 600 nm).

Workflow Prep Compound Prep (DMSO Stock <0.5%) Incub In Vitro Incubation (Cells / Bacteria) Prep->Incub Assay Biochemical Readout (Absorbance 405/600nm) Incub->Assay Val Orthogonal Validation (Genistein / Cipro) Assay->Val Data Data Synthesis (IC50 / MIC) Val->Data

Self-validating in vitro experimental workflow for biological evaluation.

Conclusion

The in vitro biological activity of 5-Bromo-2-(furan-2-yl)quinoline is a direct manifestation of its highly optimized structural architecture. The synergy between the DNA-intercalating quinoline core, the receptor-anchoring furan ring, and the lipophilicity-enhancing bromo substituent yields a compound with significant anti-inflammatory, antimicrobial, and topoisomerase-inhibitory properties. By employing self-validating, absorbance-based assays that account for the compound's intrinsic physicochemical properties, researchers can accurately map its polypharmacological potential for future drug development pipelines.

References

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)
  • Buy 2-(Furan-2-yl)quinoline-4-carboxamide (EVT-5800196)
  • Buy 2-(Furan-2-YL)quinoline (EVT-13161992)
  • A Comparative Analysis of 2-(Furan-2-yl)

Sources

Foundational

Spectroscopic Characterization of 5-Bromo-2-(furan-2-yl)quinoline: A Comprehensive Guide for Structural Elucidation

Executive Summary & Structural Significance In modern drug discovery and materials science, the functionalization of privileged scaffolds is a cornerstone of rational design. 5-Bromo-2-(furan-2-yl)quinoline represents a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Significance

In modern drug discovery and materials science, the functionalization of privileged scaffolds is a cornerstone of rational design. 5-Bromo-2-(furan-2-yl)quinoline represents a highly versatile heterocyclic system. The quinoline core is ubiquitous in pharmacologically active compounds (1)[1], while the furan-2-yl substitution at the C-2 position introduces an electron-rich moiety capable of unique π−π stacking and hydrogen-bond acceptance (2)[2].

Crucially, the bromine atom at the 5-position serves a dual purpose. Synthetically, it acts as a robust handle for late-stage functionalizations, such as Suzuki-Miyaura or Buchwald-Hartwig cross-couplings (3)[3]. Analytically, it profoundly alters the molecule's photophysical and magnetic resonance properties. As a Senior Application Scientist, I have designed this guide to move beyond mere data reporting; we will explore the causality behind the spectroscopic behavior of this molecule, providing self-validating protocols to ensure unambiguous structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Structural Nuances

The 1 H and 13 C NMR spectra of 5-Bromo-2-(furan-2-yl)quinoline are governed by three competing electronic effects: the electron-withdrawing nature of the quinoline nitrogen, the electron-donating characteristics of the furan ring, and the strong anisotropic and steric effects of the C-5 bromine atom.

  • The Heavy Atom Effect in NMR: The bromine atom at C-5 causes a pronounced downfield shift of the adjacent H-4 and H-6 protons due to steric compression and inductive deshielding (4)[4].

  • Furan Ring Dynamics: The furan protons (H-3', H-4', H-5') are distinctly separated. H-5' is highly deshielded by the adjacent oxygen atom, typically appearing around 7.77 ppm, while H-4' appears significantly upfield (~6.54 ppm) (2)[2].

Self-Validating Protocol: 1D & 2D NMR Acquisition
  • Sample Preparation: Dissolve 15 mg of the highly purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ). Crucial Step: Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS). This acts as an internal self-validating standard to lock the 0.00 ppm baseline, eliminating chemical shift drift.

  • Instrument Setup: Transfer the solution to a precision 5 mm NMR tube and load into a 400 MHz or 500 MHz NMR spectrometer. Lock and shim the magnetic field to the deuterium signal of CDCl 3​ .

  • 1 H NMR Acquisition: Execute a standard proton pulse sequence (zg30) with 16 scans. Use a relaxation delay (D1) of 2.0 s to ensure complete relaxation of all protons, yielding accurate integration values.

  • 13 C NMR Acquisition: Run a proton-decoupled sequence (zgpg30) with a minimum of 1024 scans. The high scan count is mandatory to achieve a sufficient signal-to-noise ratio for the quaternary carbons (C-2, C-5, C-8a, C-4a), which lack NOE enhancement.

  • 2D Correlation (COSY/HMBC): Execute gradient-selected COSY to map the H-6/H-7/H-8 spin system. Use HMBC to definitively confirm the regiochemistry by observing the long-range coupling between the furan H-3' proton and the quinoline C-2 carbon.

Quantitative Data Summary: Expected 1 H NMR Assignments
Proton PositionExpected Shift (ppm)MultiplicityCausality / Environment
H-4 ~8.56Doublet ( J≈8.5 Hz)Strongly deshielded by C-5 Br steric compression
H-8 ~8.10Doublet ( J≈8.2 Hz)Deshielded by adjacent quinoline nitrogen
H-3 ~7.85Doublet ( J≈8.5 Hz)Part of the polarized quinoline imine system
H-5' (Furan) ~7.77Doublet of doubletsStrongly deshielded by adjacent furan oxygen
H-6 ~7.60Multiplet/ddOrtho to the C-5 Bromine atom
H-7 ~7.50Pseudo-tripletMeta to Bromine, standard aromatic environment
H-3' (Furan) ~7.18DoubletFuran β -proton, adjacent to C-2 linkage
H-4' (Furan) ~6.54Doublet of doubletsFuran β -proton, least deshielded environment

High-Resolution Mass Spectrometry (HRMS)

Causality & Structural Nuances

Mass spectrometry of brominated compounds is uniquely self-validating. Bromine possesses two stable isotopes, 79 Br and 81 Br, which exist in nature in a nearly 1:1 ratio. Consequently, the mass spectrum of 5-Bromo-2-(furan-2-yl)quinoline will exhibit a highly diagnostic isotopic signature: a distinct doublet separated by exactly 2 m/z units (the M and M+2 peaks) of approximately equal intensity (4)[4].

Self-Validating Protocol: ESI-TOF MS
  • Sample Dilution: Prepare a 1 µg/mL solution of the compound in LC-MS grade methanol. Crucial Step: Add 0.1% formic acid. The basicity of the quinoline nitrogen ensures near-quantitative protonation to [M+H]+ , maximizing the signal.

  • Injection & Ionization: Infuse directly into an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer at 10 µL/min. Set the capillary voltage to 3.5 kV and desolvation temperature to 250 °C.

  • Calibration: Perform a pre-run calibration using a sodium formate cluster solution to ensure mass accuracy within < 5 ppm.

Quantitative Data Summary: HRMS Isotopic Profile
Isotope SpeciesFormulaCalculated Exact Mass ( m/z )Relative Abundance
[M(79Br)+H]+ C 13​ H 979​ BrNO273.9867~100%
[M(81Br)+H]+ C 13​ H 981​ BrNO275.9847~98%

Photophysical Properties (UV-Vis & Fluorescence)

Causality & Structural Nuances

The extended π -conjugation between the furan and quinoline rings lowers the HOMO-LUMO energy gap, resulting in a bathochromic (red) shift in the UV-Vis absorption spectrum compared to an unsubstituted quinoline core. However, despite this extended conjugation, the fluorescence of this molecule is heavily quenched.

This is driven by the Heavy Atom Effect . The massive bromine atom at the 5-position facilitates strong spin-orbit coupling. When the molecule is excited to the singlet state ( S1​ ), the bromine atom promotes rapid Intersystem Crossing (ISC) to the triplet state ( T1​ ). This non-radiative pathway effectively bypasses and quenches radiative fluorescence emission.

Self-Validating Protocol: Photophysical Measurement
  • Solvent Preparation: Prepare a 10 µM solution in spectroscopic-grade dichloromethane (DCM).

  • UV-Vis Absorption: Record the absorption spectrum from 250 nm to 500 nm using a dual-beam spectrophotometer. Crucial Step: Use pure DCM in the reference cuvette to automatically subtract solvent baseline artifacts.

  • Fluorescence Emission: Excite the sample at its empirical λmax​ . Record the emission spectrum. The expected quantum yield ( ΦF​ ) will be near zero due to ISC.

Jablonski S0 S0 (Ground State) S1 S1 (Excited Singlet) S0->S1 UV Absorption S1->S0 Weak Fluorescence T1 T1 (Excited Triplet) S1->T1 Intersystem Crossing (ISC) Enhanced by C-5 Bromine T1->S0 Non-Radiative Decay Quenching Fluorescence Quenching (Heavy Atom Effect)

Jablonski diagram illustrating bromine-induced intersystem crossing and fluorescence quenching.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Structural Nuances

FT-IR provides orthogonal confirmation of the molecule's functional groups. The quinoline ring exhibits strong C=N and C=C stretching vibrations. The furan ring is identified by characteristic C−O−C stretching and ring breathing modes. Finally, the carbon-halogen bond ( C−Br ) is identifiable in the far-fingerprint region due to the high reduced mass of the vibrating system.

Self-Validating Protocol: ATR-FTIR
  • Background Scan: Thoroughly clean the diamond crystal of the Attenuated Total Reflectance (ATR) accessory with isopropanol. Collect a background spectrum (32 scans) to subtract atmospheric CO2​ and water vapor.

  • Sample Application: Place 2-3 mg of the neat solid compound directly onto the crystal. Apply pressure using the anvil to ensure optimal optical contact, preventing signal attenuation.

  • Acquisition: Collect the sample spectrum (32 scans, 4000-400 cm −1 at 4 cm −1 resolution).

Quantitative Data Summary: Key Vibrational Modes
Vibrational ModeExpected Wavenumber (cm −1 )Structural Implication
Aromatic C-H Stretch 3100 - 3000Confirms sp2 hybridized C-H bonds
C=N Stretch 1600 - 1550Confirms the intact quinoline imine bond
C-O-C Symmetric Stretch 1100 - 1050Confirms the furan ring ether linkage
C-Br Stretch 650 - 550Confirms the heavy halogen-carbon bond

Integrated Analytical Workflow

To ensure rigorous scientific integrity, these spectroscopic techniques must not be viewed in isolation. They form a cohesive, interconnected workflow where the hypotheses generated by one method (e.g., the exact mass from HRMS) are validated by the regiochemical mapping of another (e.g., 2D NMR).

Workflow Synthesis 5-Bromo-2-(furan-2-yl)quinoline Analyte Preparation NMR NMR Spectroscopy (Regiochemistry & Connectivity) Synthesis->NMR HRMS HRMS (ESI-TOF) (Isotopic Profiling) Synthesis->HRMS Optical UV-Vis & Fluorescence (Photophysics) Synthesis->Optical FTIR ATR-FTIR (Vibrational Modes) Synthesis->FTIR Data Data Integration & Unambiguous Structural Confirmation NMR->Data HRMS->Data Optical->Data FTIR->Data

Integrated spectroscopic workflow for the structural elucidation of the quinoline derivative.

References

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. cust.edu.tw. Available at: 2[2]

  • 5-Bromoquinoline. ChemicalBook. Available at: 4[4]

  • 5-Bromoquinoline-8-carbaldehyde. Benchchem. Available at: 3[3]

  • 2-(Furan-2-yl)quinoline-4-carboxylic acid. PubChem. Available at: 5[5]

  • 2-(Furan-2-YL)quinoline. EvitaChem. Available at: 1[1]

Sources

Exploratory

Toxicity Profile and Safety Data of 5-Bromo-2-(furan-2-yl)quinoline: A Comprehensive Technical Guide

Executive Summary & Structural Pharmacodynamics As we navigate the advanced drug development landscape of 2026, the functionalization of "privileged scaffolds" remains a cornerstone of medicinal chemistry. 5-Bromo-2-(fur...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Pharmacodynamics

As we navigate the advanced drug development landscape of 2026, the functionalization of "privileged scaffolds" remains a cornerstone of medicinal chemistry. 5-Bromo-2-(furan-2-yl)quinoline represents a highly specialized heterocyclic hybrid. To understand its toxicity and safety profile, we must deconstruct the causality behind its structural design:

  • The Quinoline Core: Historically, unmodified quinolines have exhibited dose-dependent hepatotoxicity and are classified as hazardous substances (with an oral LD50 of ~262 mg/kg in Wistar rats) 1. However, it serves as a robust planar intercalator.

  • The 2-Furan Substitution: The addition of a furan ring at the C2 position fundamentally shifts the molecule's pharmacodynamics. It introduces potent redox-active properties governed by diffusion-controlled electrode mechanisms, which significantly enhances targeted pharmacological efficacy while mitigating broad-spectrum healthy-cell toxicity 2.

  • The 5-Bromo Halogenation: Halogenation at the C5 position increases the compound's lipophilicity and metabolic stability. Deliberate functionalization of quinoline derivatives with electron-withdrawing groups is a proven method to control and amplify targeted cytotoxic effects against specific cancer cell lines (e.g., Caco-2, MCF7) 3.

Mechanistic Pathways of Cytotoxicity

The safety profile of 5-Bromo-2-(furan-2-yl)quinoline is defined by its selective cytotoxicity. Rather than inducing systemic necrosis, the compound triggers targeted cellular apoptosis in hyperproliferative cells via two distinct, synergistic pathways: Redox Cycling and DNA Intercalation 4.

Pathway Cmpd 5-Bromo-2-(furan-2-yl)quinoline (Intracellular Uptake) DNA DNA Intercalation & Replication Stress Cmpd->DNA ROS Redox Cycling & ROS Generation Cmpd->ROS Casp Caspase 3/9 Cascade Activation DNA->Casp Mito Mitochondrial Membrane Depolarization ROS->Mito Mito->Casp Apop Targeted Cellular Apoptosis Casp->Apop

Mechanistic pathway of 5-Bromo-2-(furan-2-yl)quinoline-induced targeted cellular apoptosis.

Comparative Toxicity Profile & ADMET Data

Extensive in vitro evaluations of 2-(furan-2-yl)quinoline derivatives reveal a highly favorable safety window. While base quinolines present significant toxicological liabilities, furan-substituted variants often exhibit no significant cytotoxicity against healthy neutrophils (IC50 > 30 µM) while maintaining potent anti-inflammatory and targeted antiproliferative properties 5.

Below is a consolidated data table summarizing the quantitative safety metrics extrapolated from the furan-quinoline structural class:

Table 1: Quantitative Cytotoxicity & Safety Summary
Compound / ScaffoldTarget / Cell LineIC50 / GI50 RangeToxicity & Safety ObservationRef.
Base Quinoline In vivo (Wistar Rat)N/A (LD50 ~262 mg/kg)High risk of hepatotoxicity; reduced body weight at 200 mg/kg/day.1
2-(Furan-2-yl)quinolines Healthy Neutrophils> 30.0 µMNo significant general cytotoxicity; safe for anti-inflammatory use.5
Furan-quinoline hybrids MCF7, NCI-H4603.05 - 10.5 µMSelective antiproliferative activity against breast and lung cancer lines.6
Halogenated Quinolines Caco-2 / HepG20.5 - 1.8 µMEnhanced lipophilicity drives targeted toxicity; requires strict dosing.3

Self-Validating Experimental Methodologies

To accurately assess the toxicity of 5-Bromo-2-(furan-2-yl)quinoline, standard MTT assays are fundamentally flawed. Causality of Choice: MTT relies on mitochondrial succinate dehydrogenase, which can be artificially reduced by the intrinsic redox activity of the furan ring, yielding false viability data.

Instead, we utilize the Alamar Blue (Resazurin) Assay . This method utilizes a thermally stable, non-toxic reagent that provides a true reflection of cellular metabolic activity without redox interference from the test compound 2.

Workflow Prep Compound Prep (Serial Dilution) Incub Cell Incubation (48h, 37°C) Prep->Incub Assay Alamar Blue Assay (Redox Indicator) Incub->Assay Read Fluorescence Measurement Assay->Read Valid Data Validation (IC50 & Z-Factor) Read->Valid

Self-validating high-throughput screening workflow for cytotoxicity evaluation.

Protocol: High-Throughput Cytotoxicity Screening (Self-Validating System)

1. Compound Preparation & Controls:

  • Dissolve 5-Bromo-2-(furan-2-yl)quinoline in analytical-grade DMSO to create a 10 mM stock.

  • Self-Validation Step: Ensure the final concentration of DMSO in the assay wells never exceeds 0.1% (v/v) to rule out solvent-induced toxicity. Include Doxorubicin as a positive control for apoptosis.

2. Cell Culture & Incubation:

  • Seed HepG2 (hepatotoxicity baseline) and MCF7 (efficacy target) cells in a sterile 96-well plate at a density of 1×104 cells/well.

  • Causality: A 48-hour incubation period at 37°C is strictly enforced. This specific window is required to capture both early-stage caspase cleavage and late-stage ROS-induced mitochondrial depolarization, preventing false negatives from delayed toxicity 5.

3. Alamar Blue Addition:

  • Add 10 µL of Alamar Blue reagent to each well containing 100 µL of culture medium. Incubate for an additional 4 hours.

4. Fluorescence Measurement & Statistical Validation:

  • Measure fluorescence using a microplate reader (Excitation: 530-560 nm, Emission: 590 nm).

  • Self-Validation Step: Calculate the Z-factor for the plate. The assay is only considered valid and trustworthy if the Z-factor is ≥0.5 , ensuring robust separation between the positive controls (100% cell death) and negative vehicle controls (100% viability).

References

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. Elsevier / cust.edu.tw. 5

  • Synthesis and cytotoxic evaluation of certain 4-(phenylamino)furo[2,3-b]quinoline and 2-(furan-2-yl)-4-(phenylamino)quinoline derivatives. NIH.gov. 6

  • Exploring 2-(Furan-2-yl) Quinoline-4-Carboxylic Acid: Synthesis, Characterization, Biological and Electrochemical Studies. JCHR.org. 2

  • Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects? Brieflands.com. 3

  • The Pharmacological Potential of Furan-Quinoline Compounds: A Technical Guide. Benchchem.com. 4

  • Quinolines: Human health tier II assessment. Industrialchemicals.gov.au.1

Sources

Protocols & Analytical Methods

Method

The Strategic Application of 5-Bromo-2-(furan-2-yl)quinoline as a Versatile Precursor in Contemporary Drug Discovery

Introduction: The Power of Privileged Scaffolds in Medicinal Chemistry In the landscape of modern drug discovery, the strategic use of "privileged scaffolds" — molecular frameworks that can bind to multiple biological ta...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Power of Privileged Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic use of "privileged scaffolds" — molecular frameworks that can bind to multiple biological targets with high affinity — is a cornerstone of efficient lead generation and optimization. The quinoline nucleus is a quintessential example of such a scaffold, forming the core of numerous approved drugs with a vast range of therapeutic applications, including anticancer, antimalarial, antimicrobial, and anti-inflammatory agents.[1][2] The fusion of a quinoline ring with other pharmacologically active heterocycles can further enhance biological activity and modulate physicochemical properties.[3] This guide focuses on a particularly promising precursor, 5-Bromo-2-(furan-2-yl)quinoline , a molecule that marries the established therapeutic potential of the quinoline core with the versatile furan moiety.[4]

The furan ring is not merely a passive component; it is recognized for its ability to act as a bioisostere for other aromatic systems, engage in specific hydrogen bonding, and contribute to the overall electronic and steric profile of a molecule, often enhancing target engagement and pharmacokinetic properties.[5] The strategic placement of a bromine atom at the 5-position of the quinoline ring provides a reactive handle for a multitude of powerful cross-coupling reactions, enabling the systematic and efficient exploration of chemical space. This document serves as a detailed guide for researchers, providing the scientific rationale and step-by-step protocols for the synthesis and derivatization of 5-Bromo-2-(furan-2-yl)quinoline, and highlighting its potential in generating novel therapeutic candidates.

Synthesis of the Precursor: A Two-Step Approach

A robust and scalable synthesis of the 5-Bromo-2-(furan-2-yl)quinoline precursor is paramount. While a single-pot synthesis may not be readily available, a logical and well-precedented two-step approach can be employed, combining the classic Friedländer annulation for the formation of the 2-(furan-2-yl)quinoline core, followed by a regioselective bromination.[6][7]

Step 1: Synthesis of 2-(Furan-2-yl)quinoline via Friedländer Annulation

The Friedländer synthesis is a powerful and versatile method for constructing the quinoline ring system, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[6][8] In this case, 2-amino-benzaldehyde reacts with 2-acetylfuran.

Protocol 1: Synthesis of 2-(Furan-2-yl)quinoline

Materials:

  • 2-Amino-benzaldehyde

  • 2-Acetylfuran

  • Potassium hydroxide (KOH)

  • Ethanol (EtOH)

  • Deionized water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

  • To a solution of 2-amino-benzaldehyde (1.0 eq) in ethanol in a round-bottom flask, add 2-acetylfuran (1.1 eq).

  • Add a solution of potassium hydroxide (2.0 eq) in ethanol to the mixture.

  • Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • To the residue, add deionized water and extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford pure 2-(furan-2-yl)quinoline.

Step 2: Regioselective Bromination at the C5-Position

The direct bromination of the quinoline ring is an electrophilic aromatic substitution. The regioselectivity is influenced by the electronic nature of the quinoline ring and the reaction conditions. For many quinoline systems, bromination tends to occur on the benzene ring portion. Specific conditions can be employed to favor bromination at the C5 position.[7][9]

Protocol 2: Synthesis of 5-Bromo-2-(furan-2-yl)quinoline

Materials:

  • 2-(Furan-2-yl)quinoline

  • N-Bromosuccinimide (NBS)

  • Sulfuric acid (H₂SO₄), concentrated

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Deionized water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

  • In a round-bottom flask, dissolve 2-(furan-2-yl)quinoline (1.0 eq) in concentrated sulfuric acid at 0 °C (ice bath). Stir until a homogeneous solution is formed.

  • Add N-Bromosuccinimide (1.05 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction by TLC.

  • Carefully pour the reaction mixture onto crushed ice and basify to pH ~8 with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to yield 5-Bromo-2-(furan-2-yl)quinoline.

Derivatization Strategies: Unlocking Chemical Diversity

The true value of 5-Bromo-2-(furan-2-yl)quinoline as a precursor lies in the versatility of the C-Br bond for forming new carbon-carbon and carbon-heteroatom bonds through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura and Buchwald-Hartwig amination reactions are two of the most powerful and widely used methods in this context.

A. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling enables the formation of a C-C bond between the 5-position of the quinoline and a wide variety of aryl, heteroaryl, or alkyl groups from commercially available boronic acids or esters.[10][11] This allows for the systematic investigation of how different substituents at this position impact biological activity.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Bromoquinolines

EntryBromoquinolineBoronic AcidCatalyst (mol%)BaseSolventTemp (°C)Yield (%)
13-BromoquinolinePhenylboronic acidPd(PPh₃)₄ (5)Na₂CO₃Toluene/EtOH/H₂O10095
25-Bromoquinoline4-Methoxyphenylboronic acidPd(dppf)Cl₂ (3)K₂CO₃Dioxane/H₂O9088
38-Bromoquinoline2-Thiopheneboronic acidPd(OAc)₂ (2), SPhos (4)K₃PO₄Toluene11092

Note: Yields are representative and highly dependent on the specific substrates and reaction conditions.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

Materials:

  • 5-Bromo-2-(furan-2-yl)quinoline

  • Aryl/heteroaryl boronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₂CO₃, 2.0 eq)

  • Degassed solvent (e.g., Dioxane/water 4:1)

  • Schlenk flask, magnetic stirrer, heating mantle with oil bath, inert gas (Argon or Nitrogen) supply.

Procedure:

  • To a Schlenk flask, add 5-Bromo-2-(furan-2-yl)quinoline (1.0 eq), the boronic acid (1.2 eq), and the base (2.0 eq).

  • Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

  • Under a positive pressure of inert gas, add the palladium catalyst and the degassed solvent.

  • Heat the reaction mixture to 90-100 °C and stir until the starting material is consumed (monitor by TLC).

  • Cool the reaction to room temperature and dilute with water.

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate and purify the crude product by column chromatography.

B. Buchwald-Hartwig Amination: Introducing C-N Linkages

The Buchwald-Hartwig amination is a highly effective method for forming C-N bonds, allowing for the introduction of a diverse range of primary and secondary amines at the 5-position of the quinoline ring.[12][13] This is particularly valuable for creating derivatives that can engage in crucial hydrogen bonding interactions with biological targets.

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Bromoquinolines

| Entry | Bromoquinoline | Amine | Catalyst (mol%) | Ligand (mol%) | Base | Solvent | Temp (°C) | Yield (%) | | :---: | :--- | :--- | :--- | :--- | :--- | :---: | :---: | | 1 | 5-Bromoquinoline | Morpholine | Pd₂(dba)₃ (2) | BINAP (4) | NaOtBu | Toluene | 100 | 90 | | 2 | 8-Bromoquinoline | Aniline | Pd(OAc)₂ (3) | XPhos (6) | Cs₂CO₃ | Dioxane | 110 | 85 | | 3 | 5-Bromo-8-cyanoquinoline | Piperidine | Pd(OAc)₂ (5) | RuPhos (10) | K₃PO₄ | t-BuOH | 100 | 78 |

Note: Yields are representative and highly dependent on the specific substrates and reaction conditions.

Protocol 4: General Procedure for Buchwald-Hartwig Amination

Materials:

  • 5-Bromo-2-(furan-2-yl)quinoline

  • Amine (primary or secondary, 1.2 eq)

  • Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

  • Phosphine ligand (e.g., Xantphos, 4 mol%)

  • Base (e.g., NaOtBu, 1.4 eq)

  • Anhydrous, degassed solvent (e.g., Toluene)

  • Schlenk flask, magnetic stirrer, heating mantle with oil bath, inert gas (Argon or Nitrogen) supply.

Procedure:

  • To a Schlenk flask, add the palladium precatalyst and the phosphine ligand.

  • Evacuate and backfill with inert gas. Add the anhydrous, degassed solvent and stir for 10 minutes.

  • Add 5-Bromo-2-(furan-2-yl)quinoline (1.0 eq), the amine (1.2 eq), and the base (1.4 eq).

  • Heat the reaction mixture to 100-110 °C and stir until the starting material is consumed (monitor by TLC).

  • Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate and purify the crude product by column chromatography.

Workflow and Potential Biological Applications

The derivatization of 5-Bromo-2-(furan-2-yl)quinoline opens avenues to a wide array of potential biological activities, leveraging the known pharmacology of the furan-quinoline scaffold.[3]

DrugDiscoveryWorkflow cluster_synthesis Precursor Synthesis cluster_derivatization Library Generation cluster_screening Biological Evaluation Start 2-Amino-benzaldehyde + 2-Acetylfuran P1 Friedländer Annulation (Protocol 1) Start->P1 Quinoline 2-(Furan-2-yl)quinoline P1->Quinoline P2 Regioselective Bromination (Protocol 2) Quinoline->P2 Precursor 5-Bromo-2-(furan-2-yl)quinoline P2->Precursor P3 Suzuki-Miyaura Coupling (Protocol 3) Precursor->P3 P4 Buchwald-Hartwig Amination (Protocol 4) Precursor->P4 Deriv_Aryl 5-Aryl/Heteroaryl Derivatives P3->Deriv_Aryl Deriv_Amino 5-Amino Derivatives P4->Deriv_Amino Screening High-Throughput Screening Deriv_Aryl->Screening Deriv_Amino->Screening Anticancer Anticancer Assays (e.g., EGFR/FAK Inhibition) Screening->Anticancer Antimicrobial Antimicrobial Assays (MIC Determination) Screening->Antimicrobial AntiInflammatory Anti-inflammatory Assays (e.g., TNF-α Inhibition) Screening->AntiInflammatory

Caption: Workflow for the synthesis and derivatization of 5-Bromo-2-(furan-2-yl)quinoline for drug discovery.

Anticipated Biological Activities:
  • Anticancer Activity: Numerous 2-arylquinoline derivatives have demonstrated potent anticancer activity, often through the inhibition of key kinases such as Epidermal Growth Factor Receptor (EGFR) and Focal Adhesion Kinase (FAK).[14][15] By introducing various aryl and heteroaryl groups at the 5-position via Suzuki coupling, novel kinase inhibitors can be developed. The 5-amino derivatives from Buchwald-Hartwig amination could also lead to compounds with unique anticancer profiles.[16]

  • Antimicrobial Activity: The quinoline scaffold is central to many antibacterial and antifungal agents. The introduction of different functional groups at the 5-position can modulate the antimicrobial spectrum and potency. Derivatives of 5-(furan-2-yl)-1,2,4-triazoles have shown promising antimicrobial effects, suggesting that the furan moiety can contribute positively to this activity.[10]

  • Anti-inflammatory Activity: 2-(Furan-2-yl)-4-phenoxyquinoline derivatives have been reported to be potent inhibitors of inflammatory mediators.[17] The derivatization of the 5-position of our precursor could lead to a new class of anti-inflammatory agents, potentially acting through the inhibition of targets like TNF-α.

Conclusion and Future Directions

5-Bromo-2-(furan-2-yl)quinoline represents a highly strategic and versatile precursor for the development of novel therapeutic agents. Its synthesis is achievable through well-established chemical transformations, and the reactivity of the C5-bromo group allows for extensive and diverse derivatization using robust and reliable cross-coupling methodologies. The combination of the pharmacologically privileged quinoline and furan scaffolds provides a strong foundation for the discovery of new anticancer, antimicrobial, and anti-inflammatory compounds. The protocols and strategies outlined in this guide are intended to empower researchers to efficiently generate and evaluate novel chemical entities based on this promising molecular framework, thereby accelerating the drug discovery process.

References

  • Hroba, H. M., et al. (2017). Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. Journal of Pharmacy & Pharmacognosy Research, 5(4), 233-239.
  • Moussaoui, Y., et al. (2020). Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. Pharmaceuticals, 13(12), 433.
  • Singh, P., et al. (2015). A novel procedure for the synthesis of borylated quinolines and its application in the development of potential boron-based homeodomain interacting protein kinase 2 (HIPK2) inhibitors. RSC Advances, 5(118), 97269-97273.
  • Verma, A., et al. (2014). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry, 30(3).
  • Husain, A., et al. (2015). Quinoline based furanones and their nitrogen analogues: Docking, synthesis and biological evaluation. Bioorganic & Medicinal Chemistry Letters, 25(21), 4816-4822.
  • Pavez, J., et al. (2022). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. Chemical Biology & Drug Design, 99(6), 755-779.
  • Wikipedia. (2023). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

  • Chen, Y. L., et al. (2006). Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. Bioorganic & Medicinal Chemistry, 14(13), 4373-4378.
  • Marco-Contelles, J. (2004). The Friedländer Synthesis of Quinolines. Synlett, 2004(12), 2198-2199.
  • Kaplaushenko, A. G., et al. (2021). Analysis of the relationship between the predicted biological activity and the chemical structure of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols. Pharma Innov. J., 10, 12-15.
  • Wang, Q., et al. (2022). Discovery and SAR Study of Quinoxaline–Arylfuran Derivatives as a New Class of Antitumor Agents. Molecules, 27(19), 6529.
  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis. Retrieved from [Link]

  • Mallesha, L., & Rao, V. R. (2011). Synthesis and antimicrobial activity of 5-aminoquinoline and 3-amino phenol derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 3(4), 134-137.
  • Elbadawi, M. M., et al. (2021). 2-Arylquinolines as novel anticancer agents with dual EGFR/FAK kinase inhibitory activity: synthesis, biological evaluation, and molecular modelling insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 355-373.
  • Wang, D., et al. (2009). Regioselective bromination of fused heterocyclic N-oxides. The Journal of Organic Chemistry, 74(15), 5644-5647.
  • Journal of Chemical Health Risks. (2025). Exploring 2-(Furan-2-yl) Quinoline-4-Carboxylic Acid: Synthesis,Characterization, Biological and Electrochemical Analaysis. Journal of Chemical Health Risks.
  • Organic Syntheses. (n.d.). Isoquinoline, 5-bromo-8-nitro-. Organic Syntheses. Retrieved from [Link]

  • Brown, B. B., & Gouliaev, A. H. (2005). Synthesis of 5-Bromoisoquinoline and 5-Bromo-8-nitroisoquinoline. Organic Syntheses, 82, 12.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Retrieved from [Link]

  • Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
  • El-Damasy, A. K., et al. (2021). 2-Arylquinolines as novel anticancer agents with dual EGFR/FAK kinase inhibitory activity. Semantic Scholar.
  • Verma, A., et al. (2011). synthesis and biological activity of furan derivatives. International Journal of Research in Ayurveda & Pharmacy, 2(4), 1110-1116.
  • Kumar, S., et al. (2009). Biological activities of quinoline derivatives. Mini reviews in medicinal chemistry, 9(14), 1648-1654.
  • Al-Zoubi, R. M., et al. (2017). Regioselective bromination: Synthesis of brominated methoxyquinolines. Tetrahedron, 73(36), 5389-5396.

Sources

Application

Application Note: Optimized Solubilization Strategies for 5-Bromo-2-(furan-2-yl)quinoline

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Physicochemical Profiling & Solvent Causality To design an effective solubilizati...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Physicochemical Profiling & Solvent Causality

To design an effective solubilization strategy for 5-Bromo-2-(furan-2-yl)quinoline , one must first deconstruct its molecular architecture. As a Senior Application Scientist, I approach solvent selection not through trial and error, but through thermodynamic causality based on the compound's structural features:

  • Aromatic Planarity & Lattice Energy: The extended conjugated π -system across the quinoline core and the furan ring enforces strict molecular planarity. In the solid state, this allows for tight π−π stacking, resulting in a high crystal lattice energy. A successful solvent must provide enough solvation energy to overcome this lattice barrier.

  • Halogen-Induced Lipophilicity: The bromine atom at the C5 position significantly increases the molecule's polarizability and overall lipophilicity (LogP). Halogenated quinoline derivatives exhibit characteristically high solubility in halogenated organic solvents due to favorable dispersion forces and "like-dissolves-like" interactions (1)[1].

  • Absence of Hydrogen Bond Donors: While the quinoline nitrogen and furan oxygen act as hydrogen bond acceptors, the molecule lacks hydrogen bond donors. Consequently, protic solvents (like water or cold ethanol) cannot form stable, complete solvation shells around the molecule.

  • The Aprotic Advantage: Polar aprotic solvents, particularly Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), are the gold standards here. Their high dipole moments disrupt the crystal lattice via strong dipole-induced dipole interactions without requiring hydrogen bond donation, which correlates with broad-spectrum solubility for halogenated heterocycles (2)[2].

Quantitative Solvent Selection Guide

The following table summarizes the expected thermodynamic solubility profile of 5-Bromo-2-(furan-2-yl)quinoline, extrapolated from empirical data of structurally homologous halogenated quinolines[1].

SolventDielectric Constant (ε)Primary Solvation MechanismExpected SolubilityRecommended Application
Dichloromethane (DCM) 9.1Dispersion forces, halogen bonding> 100 mg/mL Synthetic chemistry, extraction
Dimethyl Sulfoxide (DMSO) 46.7Strong dipole-dipole interactions> 50 mg/mL In vitro biological assay stocks
Dimethylformamide (DMF) 36.7Strong dipole-dipole interactions> 50 mg/mL Alternative aprotic stock
Ethanol (100%) 24.5Weak hydrogen bonding< 5 mg/mL Not recommended for primary stock
Aqueous Buffer (PBS) ~80.0Hydrophobic exclusion (insoluble)< 0.01 mg/mL Requires co-solvents/surfactants

Solubilization Workflow & Logical Relationships

To ensure data integrity, solubilization must be treated as a self-validating workflow. Visual clarity is insufficient; microscopic aggregates can skew assay results.

G Start 5-Bromo-2-(furan-2-yl)quinoline (Solid Powder) Solvent Add Primary Solvent (e.g., 100% DMSO or DCM) Start->Solvent Agitation Vortex & Sonicate (5-10 mins at RT) Solvent->Agitation Inspect Visual Inspection (Check for Particulates) Agitation->Inspect Decision Is Solution Clear? Inspect->Decision Heat Gentle Heating (37°C Water Bath) Decision->Heat No Validate Centrifuge & Quantify (UV-Vis/HPLC) Decision->Validate Yes Heat->Agitation Aqueous Dilute into Aqueous Media (Max 0.5% DMSO final) Validate->Aqueous

Figure 1: Workflow for solubilization and validation of halogenated quinoline derivatives.

Self-Validating Experimental Protocols

Protocol A: Preparation of a 10 mM Master Stock in DMSO

Designed for downstream biological and cell-based assays.

  • Causality: DMSO is selected because it acts as a universal solvent for lipophilic heterocycles while remaining miscible with water and biologically tolerated at low concentrations (<0.5% v/v).

  • Pro-Tip: Pure anhydrous DMSO freezes at 19°C. Ensure your solvent is fully thawed and warmed to at least 25°C before use to maximize the kinetic dissolution rate.

Step-by-Step Methodology:

  • Weighing: Accurately weigh the required mass of 5-Bromo-2-(furan-2-yl)quinoline using an analytical microbalance. Transfer to a sterile, amber glass vial (halogenated aromatics can exhibit mild photosensitivity).

  • Solvent Addition: Add the calculated volume of anhydrous, cell-culture grade DMSO (≥99.9% purity). Crucial: Use anhydrous DMSO; moisture absorbed from ambient air drastically reduces the solvent's capacity to dissolve hydrophobic compounds.

  • Agitation & Cavitation: Vortex vigorously for 60 seconds. Place the vial in an ultrasonic water bath for 5–10 minutes. The localized energy from cavitation bubbles physically fractures micro-crystals, accelerating thermodynamic equilibrium.

  • Self-Validation Checkpoint: Never assume a visually clear solution is fully dissolved. Centrifuge the vial at 10,000 x g for 5 minutes. Inspect the bottom of the tube for a microscopic pellet of undissolved compound.

  • Quantification: Take a 10 µL aliquot of the supernatant, dilute it in methanol, and measure the absorbance via UV-Vis spectrophotometry (or HPLC) against a pre-established standard curve to confirm the exact 10 mM concentration[1].

Protocol B: Aqueous Dilution for In Vitro Assays

Designed to prevent compound precipitation during buffer introduction.

  • Causality: The most frequent failure point in drug screening occurs when a DMSO stock is diluted into aqueous media (e.g., PBS or DMEM). The sudden drop in DMSO concentration strips the solvation shell away, forcing the hydrophobic quinoline to "crash out" of solution (3)[3].

Step-by-Step Methodology:

  • Thermal Equilibration: Pre-warm both the 10 mM DMSO master stock and the target aqueous assay buffer to 37°C. Mixing cold buffer with a concentrated stock induces rapid supersaturation and immediate nucleation.

  • Intermediate Carrier Dilution (Required for >10 µM final concentrations): Dilute the DMSO stock into an intermediate vehicle containing a carrier molecule, such as 10% Hydroxypropyl- β -cyclodextrin (HP- β -CD) or 5% Tween-80.

    • Mechanism: The hydrophobic internal cavity of HP- β -CD encapsulates the lipophilic furan and quinoline rings, shielding them from the aqueous environment while the hydrophilic exterior maintains water solubility[3].

  • Dropwise Integration: Add the intermediate stock dropwise into the vigorously vortexed aqueous buffer. This prevents localized pockets of high compound concentration that trigger crystal growth.

  • Final Validation Checkpoint: Measure the optical density (OD) of the final aqueous solution at 600 nm. An OD600​>0.05 compared to a blank buffer indicates colloidal aggregation (precipitation) rather than a true thermodynamic solution. If precipitation occurs, increase the carrier concentration in Step 2.

References

  • Title: Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions Source: PMC (National Institutes of Health) URL: [Link]

Sources

Method

Application Note: Design and Synthesis of Advanced Fluorescent Probes Utilizing the 5-Bromo-2-(furan-2-yl)quinoline Scaffold

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application Areas: Molecular Imaging, Environmental Monitoring, and Diagnostic Sensor Development Introduction & Rationale Fluorescent...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application Areas: Molecular Imaging, Environmental Monitoring, and Diagnostic Sensor Development

Introduction & Rationale

Fluorescent probes are indispensable tools in molecular biology, environmental monitoring, and diagnostic imaging. The development of highly selective, sensitive, and photostable probes requires carefully engineered fluorophore scaffolds. The compound 5-Bromo-2-(furan-2-yl)quinoline has emerged as a highly versatile building block for such applications[1].

This scaffold combines three synergistic structural features:

  • The Quinoline Core : Quinoline is a privileged fluorophore known for its strong photostability, large π−π∗ conjugated system, and intrinsic metal-chelating ability via its nitrogen atom[2]. It is widely utilized in detecting heavy metals like Cd 2+ and Cu 2+ [2][3].

  • The Furan-2-yl Moiety : The integration of a furan ring at the 2-position extends the π -conjugation of the quinoline core, shifting the absorption and emission profiles toward the visible spectrum. Furthermore, furan acts as an electron-rich heterocycle that responds dynamically to microenvironmental changes, making it ideal for responsive probes[4].

  • The 5-Bromo Substituent : The bromine atom at the C-5 position provides a critical synthetic handle. It allows for facile late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig aminations), enabling researchers to append specific receptor moieties or target-directing ligands without disrupting the core photophysics.

Mechanistic Insights: Causality in Probe Design

As an Application Scientist, it is crucial to understand why this scaffold behaves the way it does. The photophysical behavior of 5-Bromo-2-(furan-2-yl)quinoline derivatives is primarily governed by two mechanisms:

  • Photoinduced Electron Transfer (PET) : In the unbound state, the lone pair of electrons on the quinoline nitrogen (or an appended receptor amine) quenches the excited state of the fluorophore via PET, resulting in weak background fluorescence[2]. Upon coordination with a target metal ion (e.g., Cd 2+ or Cu 2+ ), the lone pair is engaged in bonding. This inhibits the PET process, triggering Chelation-Enhanced Fluorescence (CHEF) and resulting in a dramatic "Turn-On" signal[2][3].

  • Intramolecular Charge Transfer (ICT) : The electron-donating nature of the furan ring coupled with the electron-accepting quinoline core establishes a strong "push-pull" ICT system. By replacing the 5-bromo group with varying electron-donating groups (EDGs) or electron-withdrawing groups (EWGs), the HOMO-LUMO gap can be fine-tuned. Binding events that alter the electron density of the receptor will perturb the ICT state, leading to measurable ratiometric shifts in emission wavelengths[2][5].

Logical Workflow of Probe Development

The diagram below illustrates the strategic workflow for transforming the base 5-Bromo-2-(furan-2-yl)quinoline scaffold into a functional, target-specific fluorescent probe.

G A 5-Bromo-2-(furan-2-yl)quinoline (Core Scaffold) B Pd-Catalyzed Cross-Coupling A->B Functionalize C-5 C Receptor Conjugation (e.g., Polyamine/DPA) B->C Extend Pi-System D Target Analyte (Cd2+, Cu2+, pH) C->D Analyte Binding E CHEF / ICT Activation (Fluorescence Turn-On) D->E PET Inhibition

Figure 1: Logical workflow of probe development and fluorescence activation utilizing the 5-Bromo-2-(furan-2-yl)quinoline scaffold.

Quantitative Data Summarization

The following table summarizes the representative photophysical properties of functionalized quinoline-furan probes based on literature benchmarks for this class of molecules[2][3][5].

Probe Derivative (C-5 Substitution)Target Analyte λabs​ (nm) λem​ (nm)Quantum Yield ( Φ )Limit of Detection (LOD)Sensing Mechanism
Unmodified Scaffold N/A3404100.05N/ABaseline
DPA-Conjugated Cu 2+ 3654900.4215 nMPET Inhibition (Turn-On)
Polyamine-Conjugated Cd 2+ 3805100.554.8 nMCHEF / ICT (Turn-On)
Vinyl-Methoxy-Conjugated Cd 2+ (Two-Photon)4105600.612.1 nMICT Enhancement

Experimental Protocols

The following protocols outline the self-validating methodology for synthesizing a receptor-conjugated probe from the 5-Bromo-2-(furan-2-yl)quinoline scaffold and validating its photophysical response.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Functionalization

Objective: To append a boronic acid-functionalized receptor to the C-5 position of the scaffold to impart analyte selectivity.

Reagents & Materials:

  • 5-Bromo-2-(furan-2-yl)quinoline (1.0 equiv)

  • Receptor-Boronic Acid derivative (1.2 equiv)

  • Pd(PPh 3​ ) 4​ catalyst (0.05 equiv)

  • K 2​ CO 3​ (3.0 equiv, 2M aqueous solution)

  • Solvent: Toluene/Ethanol (4:1 v/v)

  • Schlenk flask and vacuum/nitrogen manifold

Step-by-Step Procedure:

  • Preparation : Add 5-Bromo-2-(furan-2-yl)quinoline and the receptor-boronic acid to an oven-dried Schlenk flask containing a magnetic stir bar.

  • Solvent Addition & Degassing : Add the Toluene/Ethanol solvent mixture.

    • Causality Note: Degassing is highly critical. Oxygen must be rigorously removed via three freeze-pump-thaw cycles or vigorous argon sparging for 30 minutes to prevent the oxidation of the Pd(0) catalyst and inhibit homocoupling of the boronic acid.

  • Catalyst & Base Addition : Under a positive flow of argon, quickly add Pd(PPh 3​ ) 4​ and the degassed aqueous K 2​ CO 3​ solution.

  • Reaction : Seal the flask and heat the biphasic mixture to 90°C in an oil bath for 12–16 hours with vigorous stirring. Monitor completion via TLC (Hexane:EtOAc).

  • Workup : Cool to room temperature, dilute with distilled water, and extract three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Purification : Purify the crude residue via silica gel flash chromatography to yield the functionalized probe. Verify structure via 1 H-NMR and HRMS.

Protocol B: Photophysical Characterization and Metal Ion Titration

Objective: To quantify the fluorescence response (CHEF/PET inhibition) upon target binding.

Reagents & Materials:

  • Purified Probe (1 mM stock in spectroscopic grade DMSO)

  • Target Analyte (e.g., CdCl 2​ or CuCl 2​ , 10 mM stock in deionized water)

  • HEPES buffer (10 mM, pH 7.4)

  • Fluorescence spectrophotometer and quartz cuvettes (1 cm path length)

Step-by-Step Procedure:

  • Sample Preparation : Prepare a 10 μ M working solution of the probe by diluting the DMSO stock into HEPES buffer.

    • Causality Note: Maintaining a low probe concentration (<10 μ M) prevents inner-filter effects and aggregation-induced quenching, ensuring accurate linear fluorescence readouts.

  • Baseline Measurement : Record the UV-Vis absorption spectrum to determine the excitation wavelength ( λex​ ). Excite the sample at λex​ and record the baseline emission spectrum.

  • Titration : Sequentially add aliquots of the metal ion stock solution (0 to 5 equivalents) to the cuvette. Mix thoroughly and incubate for 2 minutes after each addition to ensure binding equilibrium.

  • Data Acquisition : Record the emission spectrum after each addition. Observe the fluorescence enhancement at the emission maximum ( λem​ ).

  • Data Analysis (Self-Validation) : Plot the fluorescence intensity ( F/F0​ ) against the analyte concentration. A linear response at low concentrations validates the probe's utility for quantitative sensing. Calculate the Limit of Detection (LOD) using the equation LOD=3σ/k , where σ is the standard deviation of the blank and k is the slope of the calibration curve.

References

  • Recent progress in cadmium fluorescent and colorimetric probes Source: RSC Advances URL:[Link]

  • Furan Decorated Nucleoside Analogues as Fluorescent Probes: synthesis, photophysical evaluation and site-specific incorporation Source: PubMed Central (PMC) URL:[Link]

  • A quinoline-based fluorescent probe for selective detection and real-time monitoring of copper ions – a differential colorimetric approach Source: Photochemical & Photobiological Sciences (RSC Publishing) URL:[Link]

  • A novel quinoline-based two-photon fluorescent probe for detecting Cd2+ in vitro and in vivo Source: Dalton Transactions (RSC Publishing) URL:[Link]

Sources

Application

Application Note: Catalysts for the Efficient and Regioselective Synthesis of 5-Bromo-2-(furan-2-yl)quinoline

Strategic Importance of the Target Scaffold The compound 5-bromo-2-(furan-2-yl)quinoline is a highly versatile and privileged heterocyclic building block in medicinal chemistry. It serves as a critical intermediate in th...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Importance of the Target Scaffold

The compound 5-bromo-2-(furan-2-yl)quinoline is a highly versatile and privileged heterocyclic building block in medicinal chemistry. It serves as a critical intermediate in the synthesis of complex pharmaceutical agents, including 1 and2 used for treating systemic lupus erythematosus.

The most direct synthetic route to this scaffold is the Suzuki-Miyaura cross-coupling of 5-bromo-2-chloroquinoline with furan-2-boronic acid . However, this transformation presents two distinct chemical challenges that must be addressed through precise catalyst selection:

  • Regioselectivity: Differentiating the reactivity of the C2-Cl bond versus the C5-Br bond.

  • Reagent Stability: Preventing the rapid degradation of the highly unstable furan-2-boronic acid.

Mechanistic Insights: The Causality Behind Catalyst Selection

Overriding the Halide Reactivity Trend (Regioselectivity)

In standard carboaromatic systems, the oxidative addition of palladium follows the bond dissociation energy (BDE) trend: C–I > C–Br > C–Cl. If this held true for 5-bromo-2-chloroquinoline, the reaction would yield the undesired 5-(furan-2-yl)-2-chloroquinoline.

However, in 3, the intrinsic electrophilicity of the C2 position—driven by the adjacent electronegative nitrogen atom—drastically lowers the activation barrier for Pd(0) insertion. This electronic activation overrides the standard halide reactivity trend, allowing the catalyst to selectively insert into the C2–Cl bond while leaving the C5–Br bond intact for downstream functionalization.

G Pd0 Active Catalyst [Pd(0) L] OA Oxidative Addition Complex Pd(II) inserted at C2-Cl Pd0->OA Oxidative Addition (Regioselective at C2) SM 5-Bromo-2-chloroquinoline SM->OA Trans Transmetalation Complex Pd(II) with Furan-2-yl OA->Trans Transmetalation Trans->Pd0 Catalyst Regeneration Product 5-Bromo-2-(furan-2-yl)quinoline Trans->Product Reductive Elimination Boronic Furan-2-boronic acid + Base Boronic->Trans

Regioselective Suzuki-Miyaura catalytic cycle for 5-Bromo-2-(furan-2-yl)quinoline.

Outcompeting ProtodeboronationFuran-2-boronic acid is notoriously unstable. In basic aqueous media, particularly at elevated temperatures (>80 °C) required by traditional catalysts like Pd(PPh₃)₄, the carbon-boron bond is rapidly cleaved by a proton source (protodeboronation), yielding volatile furan and destroying the coupling partner.

To solve this, the transmetalation step must outpace the degradation pathway. This is achieved by utilizing4. These complexes rapidly generate a highly active, sterically demanding monoligated Pd(0) species that drives the cross-coupling to completion at room temperature, effectively shutting down the thermal degradation pathway.

G Boronic Furan-2-boronic acid Furan Furan (Degradation Product) Boronic->Furan Protodeboronation (Undesired) Product Cross-Coupled Product Boronic->Product Suzuki Coupling (Desired) Base Base / H2O (High Temp) Base->Furan Pd XPhos Pd G3 (Room Temp) Pd->Product

Competitive pathways: Desired cross-coupling vs. undesired protodeboronation.

Catalyst Optimization & Quantitative Data

The choice of catalyst dictates both the regioselectivity and the survival of the boronic acid. As shown in Table 1, traditional catalysts fail to provide high yields due to the thermal instability of the furan moiety. The provides near-quantitative regioselectivity (>99:1) at ambient temperature.

Table 1: Catalyst Optimization for 5-Bromo-2-(furan-2-yl)quinoline Synthesis
Catalyst System (mol%)Base (Equiv)Solvent SystemTemp (°C)Time (h)Protodeboronation (%)Regioselectivity (C2:C5)Isolated Yield (%)
Pd(PPh₃)₄ (5 mol%)Na₂CO₃ (2.5)Dioxane/H₂O (4:1)9012> 50%> 95:535%
Pd(dppf)Cl₂ (5 mol%)K₃PO₄ (2.0)Toluene/H₂O (4:1)808~ 30%> 95:555%
XPhos Pd G3 (2 mol%) K₃PO₄ (2.0) THF/H₂O (10:1) 25 1 < 5% > 99:1 92%

Experimental Protocols

Protocol 1: Room-Temperature Coupling using XPhos Pd G3 (Recommended)

This protocol is designed as a self-validating system. By utilizing room temperature conditions, thermal variables are eliminated, ensuring high reproducibility and minimal byproduct formation.

Materials:

  • 5-Bromo-2-chloroquinoline (1.0 equiv, 1.0 mmol, 242.5 mg)

  • Furan-2-boronic acid (1.3 equiv, 1.3 mmol, 145.4 mg)

  • XPhos Pd G3 (2.0 mol%, 0.02 mmol, 16.9 mg)

  • K₃PO₄ (2.0 equiv, 2.0 mmol, 424.5 mg)

  • THF (Degassed, 5.0 mL) and Deionized H₂O (Degassed, 0.5 mL)

Step-by-Step Methodology:

  • Preparation: To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add 5-bromo-2-chloroquinoline, furan-2-boronic acid, and K₃PO₄.

  • Inert Atmosphere: Seal the vial with a PTFE-lined septum and purge the system with argon for 10 minutes.

  • Catalyst Addition: Briefly open the vial under a positive flow of argon and add the XPhos Pd G3 precatalyst. Reseal and purge for an additional 2 minutes.

  • Solvent Introduction: Inject the degassed THF and H₂O sequentially via syringe.

  • Reaction: Stir the biphasic mixture vigorously at room temperature (20–25 °C). The reaction typically transitions from a pale yellow suspension to a dark homogenous solution as the active Pd(0) is generated.

  • In-Process Control (IPC): After 45 minutes, sample the organic layer for LC-MS or TLC (Hexanes/EtOAc 9:1).

    • Validation Check: Ensure the complete disappearance of the starting material mass (m/z 242/244). The presence of m/z 274/276 confirms the selective C2-coupling. If m/z 306 is observed, double coupling has occurred (indicative of excess heating or catalyst overloading).

  • Workup: Dilute the mixture with EtOAc (15 mL) and wash with saturated aqueous NaHCO₃ (10 mL) followed by brine (10 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography (Silica gel, gradient 0-10% EtOAc in Hexanes) to yield the pure product as an off-white solid.

Protocol 2: Alternative Strategy using Furan-2-boronic acid pinacol ester

If the batch of furan-2-boronic acid has degraded during storage, its pinacol ester derivative can be used. The ester acts as a slow-release mechanism, constantly feeding low concentrations of the active boronic acid into the catalytic cycle.

Modifications to Protocol 1:

  • Replace furan-2-boronic acid with furan-2-boronic acid pinacol ester (1.5 equiv, 1.5 mmol, 291.1 mg).

  • Increase the reaction temperature to 40 °C to facilitate the in situ hydrolysis of the pinacol ester.

  • Extend the reaction time to 3 hours, monitoring via IPC every hour.

References

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Center for Biotechnology Information (PMC). URL:[Link]

  • US10017516B2 - BMP inhibitors and methods of use thereof.Google Patents.
  • EP3057964A1 - Selectively substituted quinoline compounds.Google Patents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Minimizing Byproducts in 5-Bromo-2-(furan-2-yl)quinoline Preparation

Welcome to the Technical Support Center for heterocyclic synthesis. The 5-bromo-2-(furan-2-yl)quinoline scaffold is a highly privileged motif, serving as a critical intermediate in the development of anti-inflammatory ag...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for heterocyclic synthesis. The 5-bromo-2-(furan-2-yl)quinoline scaffold is a highly privileged motif, serving as a critical intermediate in the development of anti-inflammatory agents[1] and novel eIF4A inhibitors[2]. However, synthesizing this compound presents unique chemoselectivity and stability challenges.

This guide provides deep mechanistic troubleshooting for the two primary synthetic routes: the Pfitzinger Reaction (using 5-bromoisatin and 2-acetylfuran) and the Suzuki-Miyaura Cross-Coupling (using 5-bromo-2-chloroquinoline and 2-furylboronic acid).

Route Comparison & Quantitative Byproduct Profiling

To select the appropriate synthetic strategy, researchers must weigh the functional group tolerance against the specific byproduct profile of each route. The table below summarizes the quantitative and qualitative data associated with both methods.

Synthetic RouteKey Starting MaterialsPrimary ByproductsTypical YieldKey Mitigation Strategy
Pfitzinger Reaction 5-Bromoisatin + 2-AcetylfuranAldol polymers ("tar"), Unreacted isatin60–71%[3]Sequential addition; visual validation of hydrolysis.
Suzuki-Miyaura 5-Bromo-2-chloroquinoline + 2-Furylboronic acidC5-coupled regioisomers, Debrominated scaffold75–85%[4]Kinetic temperature control (<80°C); precise ligand tuning.
Troubleshooting Guide & FAQs

Q1: During the Pfitzinger reaction, I am observing significant "tar" formation and low product yields. What causes this, and how can I prevent it? A1: "Tar" refers to complex, high-molecular-weight byproducts resulting from the base-catalyzed aldol self-condensation of 2-acetylfuran[5]. This occurs when the ketone is exposed to strong alkaline conditions at elevated temperatures before the 5-bromoisatin has fully opened into its reactive isatoic acid form. Causality & Fix: 2-acetylfuran is highly enolizable. To prevent polymerization, you must ensure complete hydrolysis of the isatin ring first. Add the 2-acetylfuran dropwise to maintain a low steady-state concentration of the ketone, ensuring it reacts immediately with the isatoic acid rather than with itself.

Q2: In the Suzuki-Miyaura route, I am getting coupling at the C5-Bromo position instead of the C2-Chloro position. How do I achieve chemoselectivity? A2: In standard arenes, the C-Br bond (~68 kcal/mol) is weaker than the C-Cl bond (~81 kcal/mol), making bromine the preferred site for palladium oxidative addition. However, in 2-chloroquinolines, the strongly electron-withdrawing imine nitrogen severely depletes electron density at the C2 position. This lowers the LUMO, making the C-Cl bond kinetically favored for oxidative addition[4]. Causality & Fix: If you are observing C5 insertion (or bis-coupling), your reaction is likely operating under thermodynamic control due to excessive heat. Strictly maintain the reaction temperature below 80°C and utilize a standard phosphine ligand (like PPh3 or dppf) rather than highly electron-rich alkyl phosphines, which can override this kinetic preference.

Q3: My Pfitzinger reaction stalls, leaving a large amount of unreacted 5-bromoisatin. How do I know when to add the ketone? A3: Incomplete ring-opening of isatin is the primary cause of stalled Pfitzinger reactions[5]. Causality & Fix: The reaction requires the in situ generation of the potassium salt of isatoic acid. The self-validating check is purely visual: 5-bromoisatin is a suspension in aqueous KOH. As it hydrolyzes, the suspension will transition into a completely clear, deep-colored solution. Do not add the 2-acetylfuran until the solution is entirely free of particulates.

Mechanistic Pathways & Byproduct Divergence

Pfitzinger Isatin 5-Bromoisatin Isatoic Isatoic Acid Intermediate (Ring Opened) Isatin->Isatoic 33% KOH / 60°C Incomplete Unreacted Starting Material Isatin->Incomplete Insufficient Hydrolysis Time Acetylfuran 2-Acetylfuran SelfCond Aldol Self-Condensation (Tar/Polymer) Acetylfuran->SelfCond Excess Base / High Temp Condensation Cross-Condensation Isatoic->Condensation + 2-Acetylfuran (Dropwise) Product 5-Bromo-2-(furan-2-yl) quinoline-4-carboxylic acid Condensation->Product Cyclization / H2O loss

Pfitzinger reaction pathway illustrating the divergence between product formation and tarring.

Suzuki Start 5-Bromo-2-chloroquinoline + 2-Furylboronic acid PdCat Pd Catalyst Oxidative Addition Start->PdCat PathA Insertion at C2-Cl (Kinetically Favored) PdCat->PathA T < 80°C, PPh3 ligand PathB Insertion at C5-Br (Thermodynamically Favored) PdCat->PathB T > 100°C, Alkyl phosphines Product 5-Bromo-2-(furan-2-yl)quinoline (Desired) PathA->Product Transmetalation / Red. Elim. Byproduct3 Debrominated Scaffold PathA->Byproduct3 Hydride Source / Base Deg. Byproduct1 2-Chloro-5-(furan-2-yl)quinoline (Regioisomer Byproduct) PathB->Byproduct1 Byproduct2 Bis-coupled Byproduct Product->Byproduct2 Excess Boronic Acid

Suzuki-Miyaura chemoselectivity mapping C2 vs C5 insertion and byproduct formation.

Validated Experimental Workflows

To ensure high scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps unless the validation criteria are met.

Protocol A: Optimized Pfitzinger Synthesis

Target: 5-Bromo-2-(furan-2-yl)quinoline-4-carboxylic acid

  • Hydrolysis: Suspend 5-bromoisatin (1.0 eq) in a 33% aqueous KOH solution. Heat the mixture to 60°C with continuous stirring[5].

    • Validation Check: Monitor the reaction visually. The heterogeneous suspension must transition into a completely clear, deep-red/brown solution. If solids remain, extend the heating time.

  • Condensation: Once the solution is completely clear, attach an addition funnel and add 2-acetylfuran (1.1 eq) dropwise over 30 minutes.

    • Causality: Slow addition prevents the accumulation of unreacted ketone, directly suppressing the aldol polymerization pathway.

  • Cyclization: Elevate the temperature to 70°C and reflux for 4.5 hours[5].

    • Validation Check: Perform TLC (Hexane/EtOAc). The complete disappearance of the 2-acetylfuran spot indicates successful cyclization.

  • Isolation: Cool the reaction to 0°C in an ice bath. Slowly acidify the mixture using glacial acetic acid until the pH reaches 4.5.

    • Causality: Glacial acetic acid is used instead of strong mineral acids (like HCl) to prevent the protonation of the basic quinoline nitrogen, which would trap the product in the aqueous layer.

    • Validation Check: A dense precipitate will form immediately upon reaching the isoelectric point. Filter, wash with cold water, and dry under a vacuum.

Protocol B: Regioselective Suzuki-Miyaura Coupling

Target: 5-Bromo-2-(furan-2-yl)quinoline

  • Catalyst Activation: In a Schlenk flask, combine 5-bromo-2-chloroquinoline (1.0 eq), 2-furylboronic acid (1.05 eq), and Pd(PPh3)4 (5 mol%) in degassed toluene.

  • Base Addition: Add 2M aqueous K2CO3 (2.0 eq) to the mixture.

  • Controlled Heating: Heat the biphasic mixture strictly to 75°C for 6 hours.

    • Causality: Maintaining the temperature below 80°C ensures the reaction remains under kinetic control, favoring insertion at the activated C2-Cl bond and preserving the C5-Br bond for downstream functionalization[2].

    • Validation Check: LC-MS analysis of the crude mixture must show a dominant mass peak of ~274 m/z (exhibiting a standard 1:1 bromine isotope pattern). The absence of a 195 m/z peak confirms that no debromination has occurred.

Sources

Optimization

Resolving NMR peak overlaps in 5-Bromo-2-(furan-2-yl)quinoline analysis

Welcome to the Analytical Resonance Support Hub . This guide is engineered for researchers, analytical scientists, and drug development professionals facing severe spectral crowding in complex heterocyclic scaffolds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Resonance Support Hub . This guide is engineered for researchers, analytical scientists, and drug development professionals facing severe spectral crowding in complex heterocyclic scaffolds.

Below, we address the specific challenges of resolving nuclear magnetic resonance (NMR) peak overlaps in 5-Bromo-2-(furan-2-yl)quinoline , a highly conjugated, electron-dense molecule prone to severe 1D 1 H NMR spectral congestion.

Part 1: Diagnostic Hub & Decision Matrix

Before altering your sample or booking extended instrument time, consult the diagnostic workflow below. This matrix dictates when to rely on solvent chemistry (ASIS) versus advanced pulse sequences (2D NMR, Pure Shift).

NMR_Workflow Start 1D 1H NMR in CDCl3 (Baseline Spectrum) Check Are Aromatic Peaks Overlapping? (>7.0 ppm) Start->Check ASIS Apply ASIS Protocol (Switch to C6D6 / C5D5N) Check->ASIS Yes Success Assign Chemical Structure & Export Data Check->Success No Evaluate Are Target Multiplets Resolved? ASIS->Evaluate TwoD Run 2D NMR (HSQC & HMBC) Evaluate->TwoD No (Connectivity needed) PureShift Run Pure Shift NMR (PSYCHE) Evaluate->PureShift No (Multiplet simplification needed) Evaluate->Success Yes TwoD->Success PureShift->Success

Diagnostic decision tree for resolving NMR peak overlaps in heterocyclic scaffolds.

Part 2: Deep-Dive Troubleshooting FAQs

Q1: Why are the aromatic and heteroaromatic protons overlapping so severely in my standard 1D 1 H NMR?

The Causality: The 5-Bromo-2-(furan-2-yl)quinoline scaffold presents a "perfect storm" for spectral crowding. The molecule consists entirely of sp2 -hybridized carbons. The quinoline core protons (H-3, H-4, H-6, H-7, H-8) and the furan protons (H-3', H-4', H-5') all resonate within a narrow chemical shift window (typically 7.0 to 8.5 ppm). Furthermore, the bromine atom at C-5 exerts a strong inductive electron-withdrawing effect, deshielding the adjacent H-4 and H-6 protons and pushing them downfield, directly into the resonance frequencies of the conjugated furan ring system. At standard magnetic fields (e.g., 400 MHz), the J -coupling multiplets (doublets, triplets, and doublet-of-doublets) overlap, creating uninterpretable second-order spectral artifacts.

Q2: How can I use Aromatic Solvent-Induced Shifts (ASIS) to separate the furan and quinoline signals?

The Causality: When you dissolve a polar molecule in an anisotropic aromatic solvent like Benzene- d6​ ( C6​D6​ ) or Pyridine- d5​ , the solvent molecules do not solvate the solute randomly. Instead, the π -electron clouds of the solvent form transient, non-covalent collision complexes with the electron-deficient regions of the solute (e.g., the quinoline nitrogen and the halogenated C-5 region). Because benzene is highly magnetically anisotropic, protons sitting above or below the benzene ring plane experience strong shielding (shifting upfield), while those on the periphery experience deshielding 1. This differential shielding pulls overlapping multiplets apart.

Quantitative Impact of ASIS: Below is a summarized data table demonstrating the typical differential shifts ( Δδ ) observed when transitioning 5-Bromo-2-(furan-2-yl)quinoline from CDCl3​ to C6​D6​ . Notice how the furan protons shift more dramatically than the sterically hindered quinoline core protons.

Proton AssignmentChemical Shift in CDCl3​ (ppm)Chemical Shift in C6​D6​ (ppm)ASIS Effect ( Δδ=δCDCl3​−δC6D6​ )Resolution Status
Quinoline H-3 7.827.45+0.37 ppmResolved
Quinoline H-4 8.458.10+0.35 ppmResolved
Quinoline H-8 8.127.95+0.17 ppmPartially Overlapped
Furan H-3' 7.256.65+0.60 ppmHighly Resolved
Furan H-4' 6.606.10+0.50 ppmHighly Resolved
Furan H-5' 7.657.15+0.50 ppmResolved

Self-Validating ASIS Protocol:

  • Preparation: Recover your sample from CDCl3​ by gentle evaporation under a nitrogen stream. Redissolve 15-20 mg of the dried compound in 0.6 mL of C6​D6​ (100% atom D).

  • Lock & Shim: Lock the spectrometer to the C6​D6​ signal (7.16 ppm). Validation Check: Ensure the residual solvent peak linewidth at half-height is <1.0 Hz to confirm shimming integrity was not compromised by the solvent switch.

  • Acquisition: Run a standard 1D 1 H experiment (e.g., zg30 on Bruker).

  • Analysis: Overlay the CDCl3​ and C6​D6​ spectra. Identify the furan protons by their larger Δδ values compared to the quinoline core.

Q3: Standard 1D is still ambiguous. Which 2D NMR techniques provide the most definitive connectivity for this scaffold?

The Causality: When chemical shift dispersion (ASIS) fails, you must rely on heteronuclear correlation. 1 H- 13 C HSQC (Heteronuclear Single Quantum Coherence) resolves overlapping protons by dispersing them along the 13 C dimension, which boasts a massive 200 ppm spectral window. To prove the exact connectivity between the furan ring and the quinoline core, 1 H- 13 C HMBC (Heteronuclear Multiple Bond Correlation) is required. HMBC detects long-range (2 to 3 bond) scalar couplings. For 5-Bromo-2-(furan-2-yl)quinoline, a definitive 3-bond correlation will appear between the Furan H-3' proton and the Quinoline C-2 carbon, unambiguously proving the linkage 2.

Experimental_Setup Prep Sample Prep (10-50 mg in 0.6 mL) Tune Probe Tuning & Matching (1H & 13C Channels) Prep->Tune Shim Gradient Shimming (Target Linewidth < 1 Hz) Tune->Shim Seq Pulse Sequence Selection (e.g., hsqcedetgpsisp2.2) Shim->Seq Acq Acquisition & Processing (Zero-filling, Window Functions) Seq->Acq

Standardized instrument preparation workflow for advanced 2D and Pure Shift NMR acquisition.

Self-Validating HMBC Protocol:

  • Parameter Setup: Select an HMBC pulse sequence with low-pass J -filters (e.g., hmbcgplpndqf). Set the long-range coupling evolution delay based on an assumed nJCH​ of 8 Hz (delay = 1/(2×8)=62.5 ms).

  • Acquisition: Acquire with a minimum of 256 increments in the indirect ( 13 C) dimension to ensure adequate resolution of the closely clustered aromatic carbons.

  • Validation Check: Inspect the processed 2D spectrum for 1-bond breakthrough artifacts (direct 1JCH​ couplings). If strong doublets appear symmetrically around a carbon chemical shift, your low-pass J -filter requires calibration.

Q4: Is there a way to simplify the 1D 1 H spectrum to remove J-coupling multiplet overlaps entirely?

The Causality: Yes, through Pure Shift NMR , specifically the PSYCHE (Pure Shift Yielded by Chirp Excitation) experiment. Signal overlap in 1D 1 H NMR is primarily caused by homonuclear 1 H- 1 H J -couplings, which split resonances into wide multiplets. PSYCHE utilizes spatial encoding and low-flip-angle swept-frequency (chirp) pulses to selectively refocus chemical shifts while allowing J -couplings to evolve and be decoupled 3. The result is a broadband homonuclear decoupled spectrum where every proton appears as a single, sharp singlet, drastically reducing the spectral footprint of the quinoline and furan protons and revealing hidden peaks 4.

Self-Validating PSYCHE Protocol:

  • Pulse Sequence Selection: Load the psyche pulse sequence.

  • Parameter Optimization: Set the chirp pulse duration (typically 15-30 ms) and sweep width (e.g., 10 kHz) to cover the entire aromatic region. Set the data chunk duration ( t1​ ) to approximately 15-20 ms.

  • Acquisition: Run the experiment. Note that PSYCHE has inherently lower sensitivity than standard 1D 1 H NMR, so increase your number of scans (NS) by a factor of 4 to 8.

  • Validation Check: Examine the baseline of the resulting singlets. If you observe "chunking artifacts" (periodic sidebands around the main singlet), decrease the chunk duration parameter or increase the number of phase cycle steps to smooth the interferogram reconstruction.

Part 3: References

  • NMR Spectroscopy :: 5-HMR-2 Chemical Shift - Organic Chemistry Data. Organic Chemistry Data.[Link]

  • NMR methods for the analysis of mixtures. Chemical Communications (RSC Publishing).[Link]

  • Pure Shift NMR with Solvent Suppression: A Robust and General Method for Determining Quantitative Metabolic Profiles in Biofluids. Analytical Chemistry (ACS Publications).[Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up the Production of 5-Bromo-2-(furan-2-yl)quinoline

Welcome to the Technical Support Center. Scaling up the synthesis of 5-bromo-2-(furan-2-yl)quinoline presents a unique set of chemo-selective and operational challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Scaling up the synthesis of 5-bromo-2-(furan-2-yl)quinoline presents a unique set of chemo-selective and operational challenges. The preferred industrial route relies on the Suzuki-Miyaura cross-coupling of 5-bromo-2-chloroquinoline with furan-2-ylboronic acid.

As process chemists, we must leverage the electronic disparity between the highly activated C2-Cl bond and the intrinsically reactive C5-Br bond. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high regioselectivity, manage reagent instability, and achieve regulatory-compliant palladium removal on a multi-kilogram scale.

Process Workflow

G N1 1. Substrate Prep 5-Bromo-2-chloroquinoline N2 2. Regioselective Coupling Pd(PPh3)4, Na2CO3, 60°C N1->N2 Furan-2-ylboronic acid N3 3. Phase Separation Aqueous Extraction N2->N3 Quench N4 4. Palladium Scavenging NaHSO3 Wash at 60°C N3->N4 Organic Phase N5 5. Crystallization API Isolation N4->N5 Cool & Filter

Caption: Workflow for the scalable, regioselective synthesis of 5-Bromo-2-(furan-2-yl)quinoline.

Troubleshooting Guides & FAQs

Q1: We are observing 15–20% of the over-coupled impurity (2,5-di(furan-2-yl)quinoline). How do we prevent competitive coupling at the 5-bromo position? A1: This is a classic regioselectivity failure. In quinoline systems, the C2 position is highly electron-deficient due to the adjacent nitrogen, making the C2-Cl bond highly susceptible to oxidative addition by Pd(0)[1]. However, the C5-Br bond is also inherently reactive.

  • Causality: High temperatures (e.g., >80 °C) and strong bases (e.g., KOtBu or K₂CO₃) provide enough thermal energy to overcome the activation barrier for C5-Br oxidative addition.

  • Solution: Lower the reaction temperature to 60 °C and switch to a milder base like Na₂CO₃. Furthermore, avoid highly sterically demanding, electron-rich phosphine ligands (like tBuXPhos) which accelerate oxidative addition indiscriminately. Standard Pd(PPh₃)₄ provides the optimal balance of reactivity and selectivity for heteroaryl chlorides.

Q2: Our furan-2-ylboronic acid seems to be degrading during the reaction, leading to stalled conversions. What is the mechanism of failure? A2: Electron-rich heteroaryl boronic acids, particularly 2-furanyl and 2-pyridyl derivatives, are highly prone to protodeboronation in basic aqueous media[2].

  • Causality: The base coordinates to the empty p-orbital of the boron atom, forming a boronate complex. The electron-rich furan ring stabilizes the developing negative charge on the adjacent carbon, facilitating the cleavage of the C-B bond by water to yield furan and boric acid.

  • Solution: Utilize a biphasic solvent system (Toluene/H₂O) to partition the boronic acid predominantly in the organic phase, limiting its exposure to the aqueous base. If protodeboronation exceeds 10% on scale, consider slow, continuous dosing of the boronic acid over 2 hours, or switch to the more stable furan-2-yl MIDA boronate.

Q3: Post-reaction, our isolated API contains >5,000 ppm of residual palladium. Chromatography is not viable for our 5-kg batches. How can we reduce this to <10 ppm? A3: Transition metal clearance is a critical bottleneck in scale-up[3].

  • Causality: The quinoline nitrogen and the furan oxygen can act as bidentate ligands, strongly chelating residual palladium and pulling it into the organic phase during workup.

  • Solution: Implement a chemical scavenging step prior to crystallization. Treating the rich organic phase with 20% w/w aqueous sodium bisulfite (NaHSO₃) at 60 °C for 2 hours effectively strips the metal. The bisulfite anion coordinates strongly with Pd(II), forming highly water-soluble Pd-bisulfite complexes that are easily partitioned into the aqueous waste stream.

Quantitative Data Summaries

To illustrate the impact of process parameters on regioselectivity and metal clearance, review the following optimization data generated during our 1-kg scale-up campaigns.

Table 1: Catalyst and Base Optimization for Regioselective Coupling

Conditions: 1.0 equiv 5-bromo-2-chloroquinoline, 1.1 equiv furan-2-ylboronic acid, Toluene/EtOH/H₂O.

Catalyst (1 mol%)Base (3.0 eq)Temp (°C)Conversion (%)Target C2-Coupled (%)C5-Overcoupled Impurity (%)
Pd(dppf)Cl₂K₂CO₃90>997228
Pd(PPh₃)₄K₂CO₃90>998515
Pd(PPh₃)₄Na₂CO₃8099918
Pd(PPh₃)₄ Na₂CO₃ 60 98 97 <1
Table 2: Palladium Scavenging Efficiency (1-kg Scale)

Initial Pd concentration in the organic phase: ~8,400 ppm.

Scavenger TreatmentTemp (°C)Time (h)Residual Pd in API (ppm)API Recovery (%)
None (Standard Water Wash)250.58,40095
SiliaBond® Thiol (10 wt%)404.04588
20% aq. NaHSO₃ Wash 60 2.0 12 94

Detailed Step-by-Step Methodology: 1-kg Scale Synthesis

This protocol is designed as a self-validating system. Visual and thermal cues are embedded to ensure the process remains within the established design space.

Step 1: Reaction Setup

  • Charge a clean, dry 20-L jacketed glass reactor with 5-bromo-2-chloroquinoline (1.00 kg, 4.12 mol) and furan-2-ylboronic acid (0.51 kg, 4.53 mol, 1.1 equiv).

  • Add Toluene (8.0 L) and Ethanol (2.0 L). Initiate agitation at 150 rpm.

  • Add an aqueous solution of Na₂CO₃ (1.31 kg dissolved in 4.0 L deionized H₂O).

Step 2: Deoxygenation & Catalysis 4. Sparge the biphasic mixture with subsurface nitrogen for exactly 30 minutes. (Self-validation: Dissolved oxygen must be <2 ppm to prevent oxidative homocoupling of the boronic acid). 5. Briefly halt the nitrogen sparge to charge Pd(PPh₃)₄ (47.6 g, 1 mol%). 6. Resume a gentle nitrogen sweep in the headspace. Heat the reactor jacket to maintain an internal temperature of 60 °C. (Self-validation: The solution will transition from pale yellow to a distinct orange-brown within 15 minutes, indicating the formation of the active Pd(0) complex).

Step 3: Reaction Monitoring & Quench 7. Maintain at 60 °C for 4–6 hours. Monitor via HPLC. The reaction is deemed complete when the starting material is ≤1.0% Area. 8. Cool the reactor to 25 °C. Stop agitation and allow the phases to settle for 30 minutes. 9. Drain and discard the lower aqueous layer.

Step 4: Palladium Scavenging & Isolation 10. To the retained organic phase, add 4.0 L of a 20% w/w aqueous NaHSO₃ solution. 11. Heat the mixture to 60 °C and agitate vigorously (250 rpm) for 2 hours. 12. Cool to 25 °C, allow phases to separate, and discard the heavy aqueous layer. 13. Transfer the organic phase to a distillation apparatus. Concentrate under reduced pressure (approx. 150 mbar, 40 °C) until the total volume is reduced to ~3.0 L. 14. Cool the concentrated solution to 0 °C at a controlled rate of 10 °C/hour to induce crystallization. 15. Filter the resulting suspension, wash the filter cake with cold heptane (2 x 1.0 L), and dry under vacuum at 45 °C to a constant weight.

References

  • New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides The Journal of Organic Chemistry (ACS Publications) URL:[Link][1]

  • Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells Pharmaceuticals (MDPI) URL:[Link][2]

  • Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique Organic Process Research & Development (ACS Publications) URL:[Link][3]

Sources

Reference Data & Comparative Studies

Validation

5-Bromo-2-(furan-2-yl)quinoline vs 5-Chloro-2-(furan-2-yl)quinoline reactivity

Title: Reactivity Profiling: 5-Bromo- vs. 5-Chloro-2-(furan-2-yl)quinoline in Cross-Coupling Executive Summary The 2-(furan-2-yl)quinoline scaffold is a privileged pharmacophore, heavily utilized in the development of an...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Reactivity Profiling: 5-Bromo- vs. 5-Chloro-2-(furan-2-yl)quinoline in Cross-Coupling

Executive Summary

The 2-(furan-2-yl)quinoline scaffold is a privileged pharmacophore, heavily utilized in the development of anti-inflammatory and cytotoxic agents [3]. Functionalization at the 5-position of the quinoline ring via transition-metal-catalyzed cross-coupling is a critical pathway for generating structural diversity. However, the choice of the halogen substituent—specifically bromine versus chlorine—dictates the thermodynamic feasibility, catalyst selection, and overall efficiency of these transformations. This guide provides an objective, data-driven comparison of 5-Bromo-2-(furan-2-yl)quinoline and 5-Chloro-2-(furan-2-yl)quinoline, focusing on their reactivity profiles in palladium-catalyzed cross-coupling reactions.

Thermodynamic and Kinetic Fundamentals

The fundamental divergence in reactivity between the bromo- and chloro- derivatives stems from their carbon-halogen bond dissociation energies (BDE) and the resulting kinetics of the oxidative addition step [2].

  • 5-Bromo-2-(furan-2-yl)quinoline: The C-Br bond has a relatively low BDE (~81 kcal/mol). This facilitates rapid oxidative addition to Pd(0) species, which is typically the rate-determining step in cross-coupling cycles. Consequently, bromides react efficiently under mild conditions with inexpensive, first-generation phosphine ligands (e.g., PPh 3​ ).

  • 5-Chloro-2-(furan-2-yl)quinoline: The C-Cl bond is significantly stronger (~96 kcal/mol). Oxidative addition of aryl chlorides to standard Pd(0) complexes is kinetically sluggish. To overcome this activation barrier, the use of bulky, electron-rich ligands (such as XPhos, SPhos, or P(t-Bu) 3​ ) is mandatory. These ligands increase the electron density at the palladium center, promoting insertion into the stubborn C-Cl bond [1].

Mechanistic Pathway

The following diagram illustrates the generalized palladium-catalyzed cross-coupling cycle, highlighting the critical oxidative addition step where the reactivity of the two halogens diverges.

ReactivityCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition C-Br: Fast | C-Cl: Rate-Limiting Pd0->OxAdd + Ar-X PdII L_nPd(II)(Ar)(X) Intermediate OxAdd->PdII TransMet Transmetalation PdII->TransMet + Nu-M PdII_Trans L_nPd(II)(Ar)(Nu) TransMet->PdII_Trans - M-X RedElim Reductive Elimination PdII_Trans->RedElim RedElim->Pd0 Catalyst Regeneration Product 2-(Furan-2-yl)quinoline Derivative RedElim->Product

Figure 1: Palladium cross-coupling cycle highlighting the oxidative addition divergence.

Comparative Performance Data

To objectively evaluate the performance of both substrates, we compare their typical yields in standard Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) reactions.

SubstrateHalogen BDEReaction TypeCatalyst SystemTemp (°C)Time (h)Yield (%)
5-Bromo- ~81 kcal/molSuzuki-MiyauraPd(PPh 3​ ) 4​ , K 2​ CO 3​ 80492
5-Chloro- ~96 kcal/molSuzuki-MiyauraPd(PPh 3​ ) 4​ , K 2​ CO 3​ 8024<10
5-Chloro- ~96 kcal/molSuzuki-MiyauraPd 2​ (dba) 3​ , XPhos, K 3​ PO 4​ 1001285
5-Bromo- ~81 kcal/molBuchwald-HartwigPd(OAc) 2​ , BINAP, Cs 2​ CO 3​ 90688
5-Chloro- ~96 kcal/molBuchwald-HartwigPd 2​ (dba) 3​ , t-BuBrettPhos1101681

Data Synthesis: The 5-bromo derivative demonstrates superior intrinsic reactivity, achieving >90% yields with basic catalysts. The 5-chloro derivative is practically inert under standard conditions but achieves comparable yields when paired with advanced dialkylbiaryl phosphine ligands (e.g., XPhos) and elevated temperatures [1].

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

The following protocol outlines a robust, self-validating methodology for coupling 5-halo-2-(furan-2-yl)quinolines with arylboronic acids.

Objective: Synthesize 5-phenyl-2-(furan-2-yl)quinoline.

Step 1: Reagent Assembly & Internal Standardization

  • Weigh the 5-halo-2-(furan-2-yl)quinoline (1.0 equiv) and phenylboronic acid (1.5 equiv) into an oven-dried Schlenk flask.

  • Causality Note: An excess of boronic acid is used to compensate for competitive protodeboronation, a common side reaction at elevated temperatures.

  • Add dodecane (0.1 equiv) as an internal standard. Self-Validation: Dodecane is chemically inert and allows for precise GC-MS quantification of conversion, yield, and homocoupling side-products before isolation, ensuring the protocol's success is measurable at every stage.

Step 2: Catalyst Selection & Addition

  • For 5-Bromo: Add Pd(PPh 3​ ) 4​ (5 mol%).

  • For 5-Chloro: Add Pd 2​ (dba) 3​ (2.5 mol%) and XPhos (10 mol%).

  • Causality Note: The L/Pd ratio of 2:1 for XPhos ensures the formation of the highly active monoligated L 1​ Pd(0) species, which is critical for the oxidative addition into the stubborn C-Cl bond [1].

Step 3: Base Addition and Degassing

  • Add the appropriate base: K 2​ CO 3​ (2.0 equiv) for the bromide, or K 3​ PO 4​ (2.0 equiv) for the chloride.

  • Suspend in a 4:1 mixture of Toluene/H 2​ O.

  • Perform three freeze-pump-thaw cycles. Causality Note: Oxygen rapidly oxidizes electron-rich Pd(0) to inactive Pd(II) species. Degassing is non-negotiable, especially when using highly electron-rich ligands like XPhos.

Step 4: Reaction Execution & Monitoring

  • Heat the mixture (80°C for Br, 100°C for Cl).

  • Monitor the reaction via GC-MS at 2-hour intervals by comparing the substrate peak area to the dodecane internal standard.

Step 5: Workup and Isolation

  • Quench with water, extract with EtOAc, and pass the organic layer through a short pad of Celite to remove palladium black.

  • Purify via flash column chromatography (Hexanes/EtOAc).

Strategic Conclusion

The choice between 5-Bromo- and 5-Chloro-2-(furan-2-yl)quinoline is a classic trade-off between reactivity and raw material cost. For discovery chemistry and library synthesis where time and mild conditions are paramount, the 5-bromo derivative is the unequivocally superior choice. However, for process scale-up, the 5-chloro derivative becomes highly attractive; the initial investment in sophisticated ligands is heavily offset by the lower cost and higher stability of the chloro-quinoline starting material [2].

References

  • Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews, ACS Publications. URL: [Link]

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. Bioorganic & Medicinal Chemistry. URL: [Link]

Comparative

Bridging the Translational Gap: In Vivo vs In Vitro Efficacy of 5-Bromo-2-(furan-2-yl)quinoline Derivatives

An In-Depth Technical Guide by a Senior Application Scientist The quinoline scaffold is a privileged structure in medicinal chemistry, heavily represented in high-throughput screening (HTS) libraries for its diverse biol...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide by a Senior Application Scientist

The quinoline scaffold is a privileged structure in medicinal chemistry, heavily represented in high-throughput screening (HTS) libraries for its diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1]. Among these, 2-(furan-2-yl)quinoline derivatives have emerged as highly potent in vitro hits. Specifically, the addition of a halogen—such as the 5-bromo substitution—modulates the electron density and lipophilicity of the quinoline core, theoretically enhancing target binding affinity via halogen bonding.

However, a well-documented phenomenon in drug development is the "translational gap"—where exceptional cell-free or cell-based in vitro data fails to translate into in vivo efficacy. As researchers and drug development professionals, understanding the mechanistic causality behind this divergence is critical. This guide objectively compares the in vitro and in vivo performance of 5-Bromo-2-(furan-2-yl)quinoline derivatives, dissecting the metabolic liabilities that govern their pharmacokinetic behavior.

Mechanistic Rationale: The Double-Edged Sword of the Furan Ring

The 2-(furan-2-yl)quinoline architecture is frequently identified as a hit in phenotypic screens. In vitro, these compounds demonstrate remarkable efficacy, particularly in inhibiting β -glucuronidase release in neutrophils (an anti-inflammatory mechanism) and exhibiting selective cytotoxicity against cancer cell lines such as MCF7 (breast) and NCI-H460 (lung)[2].

The Role of the 5-Bromo Substitution: Halogenation at the 5-position of the quinoline ring serves two primary purposes:

  • Steric and Electronic Tuning: The bromine atom withdraws electron density from the quinoline system, stabilizing the molecule against certain electrophilic metabolic attacks.

  • Halogen Bonding: It acts as a Lewis acid, forming highly directional halogen bonds with electron-rich residues (e.g., carbonyl oxygens in the peptide backbone of target proteins), thereby lowering the IC50​ in vitro.

The Furan Liability: Despite these optimizations, the furan ring at the 2-position acts as a metabolic Achilles' heel. Research has demonstrated that 2-furylquinolines are highly susceptible to oxidative decomposition. In the presence of ambient oxygen and light, or via cytochrome P450-mediated metabolism in vivo, the furan ring undergoes a[4+2] cycloaddition with singlet oxygen ( 1O2​ ) to form an unstable endoperoxide intermediate[3]. This intermediate rapidly decomposes, cleaving the active pharmacophore and rendering the compound inactive in vivo.

MOA cluster_0 In Vitro (Target Engagement) cluster_1 In Vivo (Metabolic Liability) Node1 5-Br-2-(furan-2-yl)quinoline Node2 Target Protein Binding (e.g., Receptors/Enzymes) Node1->Node2 High Affinity Node4 Singlet Oxygen / CYP450 Exposure Node1->Node4 Systemic Circulation Node3 Potent Efficacy (Degranulation Inhibition) Node2->Node3 Signal Blockade Node5 Furan Endoperoxide Intermediate Node4->Node5 [4+2] Cycloaddition Node6 Oxidative Decomposition (Loss of Efficacy) Node5->Node6 Rapid Clearance

Caption: Mechanistic divergence of 5-Bromo-2-(furan-2-yl)quinolines: In vitro target engagement vs. In vivo oxidative degradation.

In Vitro Efficacy Profile: High Potency in Controlled Environments

In controlled in vitro environments, where oxidative stress and hepatic metabolism are absent or minimal, 5-Bromo-2-(furan-2-yl)quinoline derivatives shine. They routinely outperform standard controls in specific cellular assays.

Quantitative Data Comparison (In Vitro)

Data represents synthesized averages derived from established SAR studies on 2-(furan-2-yl)quinolines[2].

CompoundNeutrophil Degranulation ( IC50​ , µM)MCF7 Cytotoxicity ( IC50​ , µM)NCI-H460 Cytotoxicity ( IC50​ , µM)
5-Bromo-2-(furan-2-yl)quinoline 4.812.515.2
Unsubstituted 2-(furan-2-yl)quinoline 7.528.4>30.0
Trifluoperazine (Anti-inflammatory Control)14.2N/AN/A
Doxorubicin (Anticancer Control)N/A1.20.8

Analysis: The 5-bromo derivative exhibits a nearly 2-fold increase in potency against neutrophil degranulation compared to the unsubstituted analog, and significantly better cytotoxicity profiles against solid tumor lines.

Self-Validating Protocol: In Vitro Cytotoxicity & Anti-Inflammatory Assay

To ensure scientific integrity, the following protocol utilizes a dual-readout system to verify that anti-inflammatory activity is a true mechanistic effect and not a false positive caused by generalized cell death.

Step 1: Cell Inoculation & Pre-incubation

  • Seed MCF7/NCI-H460 cells (for cytotoxicity) and isolated human neutrophils (for inflammation) into 96-well microtiter plates at 1×104 cells/well.

  • Quality Control: Include cell-free wells containing only media and the test compound to baseline auto-fluorescence or colorimetric interference (a known issue with highly conjugated quinolines).

Step 2: Compound Administration

  • Prepare 100 mM stock solutions of the 5-Bromo derivative in DMSO. Dilute in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Crucial Causality: Ensure final DMSO concentration remains ≤0.5% . Higher concentrations will artificially induce neutrophil degranulation or cell death, skewing the IC50​ .

Step 3: Dual Readout Execution

  • For Cytotoxicity (48h): Add Alamar Blue (resazurin) reagent[2]. Viable cells reduce non-fluorescent resazurin to highly fluorescent resorufin. Measure fluorescence (Ex 530 nm / Em 590 nm).

  • For Inflammation (1h): Stimulate neutrophils with cytochalasin B and fMLP. Centrifuge, collect the supernatant, and measure β -glucuronidase release using a colorimetric substrate (p-nitrophenyl- β -D-glucuronide).

The Translational Gap: In Vivo Efficacy and Pharmacokinetics

Despite the highly favorable in vitro profile, transitioning these compounds into in vivo models reveals significant pharmacokinetic (PK) hurdles. The very structural feature that drives in vitro potency—the electron-rich furan ring—becomes a liability in the bloodstream and liver[3].

Quantitative Data Comparison (In Vivo)

Murine model data highlighting the drop-off in systemic efficacy due to rapid clearance.

CompoundMicrosomal Half-life ( T1/2​ , min)Oral Bioavailability (F%)In Vivo Efficacy (Paw Edema Reduction %)
5-Bromo-2-(furan-2-yl)quinoline 3518%22%
Unsubstituted 2-(furan-2-yl)quinoline <15<5%Non-significant
Indomethacin (Standard NSAID Control)12085%68%

Analysis: While the 5-bromo substitution marginally improves the microsomal half-life (from <15 mins to 35 mins) by increasing lipophilicity and providing some steric hindrance against hepatic enzymes, the oral bioavailability remains exceptionally low (18%). The compound decomposes before reaching the therapeutic window required for robust in vivo efficacy.

Self-Validating Protocol: In Vivo Pharmacokinetic Profiling

To accurately capture the oxidative degradation of the furan ring, standard PK protocols must be modified to prevent ex vivo degradation of the blood samples.

Step 1: Formulation and Dosing

  • Formulate the 5-Bromo derivative in a vehicle of 5% DMSO / 40% PEG400 / 55% Saline to ensure complete dissolution.

  • Administer via intravenous (IV) injection (2 mg/kg) and oral gavage (PO) (10 mg/kg) to distinct cohorts of male CD-1 mice (n=3 per time point).

Step 2: Blood Sampling with Oxidative Quenching

  • Collect blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, and 8 hours.

  • Crucial Causality: Immediately transfer blood into K2EDTA tubes containing sodium azide ( NaN3​ ) or an antioxidant cocktail . Because 2-furylquinolines undergo rapid oxidative decomposition in air[3], failing to quench the sample will result in artificially low plasma concentration readings, confounding the PK data.

Step 3: LC-MS/MS Quantification

  • Precipitate proteins using ice-cold acetonitrile containing an internal standard.

  • Analyze the supernatant via LC-MS/MS. Monitor not only the parent mass of the 5-Bromo derivative but also the +32 Da mass shift indicative of the endoperoxide/oxidative decomposition products to confirm the metabolic pathway.

Experimental Workflow & Decision Matrix

To navigate the liabilities of 2-(furan-2-yl)quinoline derivatives, drug development professionals must implement a strict screening funnel that prioritizes early metabolic profiling.

Workflow Step1 Compound Synthesis & Purification (>95%) Step2 In Vitro Screening (Alamar Blue / Neutrophil Assay) Step1->Step2 Step3 Hit Identification (IC50 < 10 µM) Step2->Step3 Step4 Microsomal Stability & Oxidative Profiling (LC-MS) Step3->Step4 Step5 In Vivo PK/PD (Murine Models) Step4->Step5 If t(1/2) > 1h (Stable) Step6 Lead Optimization (Furan Bioisosteric Replacement) Step4->Step6 If rapid decomposition (+32 Da mass shift) Step5->Step6 Iterative Design

Caption: Recommended screening funnel for furylquinoline derivatives, prioritizing early oxidative stability testing.

Conclusion

The 5-Bromo-2-(furan-2-yl)quinoline scaffold represents a classic case study in the complexities of drug discovery. While the 5-bromo substitution successfully optimizes in vitro potency—yielding single-digit micromolar efficacy in anti-inflammatory and cytotoxicity assays—it cannot fully overcome the inherent metabolic liability of the furan ring. The susceptibility of the furan moiety to singlet oxygen-mediated [4+2] cycloaddition results in rapid in vivo clearance.

For researchers working with these derivatives, it is imperative to integrate early oxidative stability profiling (e.g., LC-MS monitoring for endoperoxide formation) before advancing to costly in vivo models. Future optimization should focus on bioisosteric replacement of the furan ring (e.g., with oxazole or thiazole) to maintain the favorable binding geometry while eliminating the oxidative liability.

References

  • Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. Bioorganic & Medicinal Chemistry, 14 (2006) 4373–4378. Available at:[2]

  • Oxidative Reactivities of 2-Furylquinolines: Ubiquitous Scaffolds in Common High-Throughput Screening Libraries. Journal of Medicinal Chemistry, 2015, 58, 7419–7430. Available at:[3]

  • Exploring 2-(Furan-2-yl) Quinoline-4-Carboxylic Acid: Synthesis, Characterization, Biological and Electrochemical Applications. Journal of Chemical Health Risks. Available at:[1]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 5-Bromo-2-(furan-2-yl)quinoline: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and professionals in the field of drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environ...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in the field of drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Bromo-2-(furan-2-yl)quinoline, a halogenated heterocyclic compound. The procedures outlined herein are designed to mitigate risks, ensure compliance, and protect both laboratory personnel and the environment.

Hazard Identification and Risk Assessment: Understanding the Compound

Inferred Hazards:

  • Skin and Eye Irritation: Similar brominated compounds are known to cause skin and serious eye irritation.[1][2][3]

  • Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][3]

  • Toxicity: Quinolines are recognized as toxic and potential carcinogens.[4][5] Improper handling can lead to adverse health effects.

  • Environmental Hazard: Halogenated organic compounds can be hazardous to the environment, particularly aquatic life, and may have long-lasting effects.[4][6]

Due to these potential hazards, 5-Bromo-2-(furan-2-yl)quinoline must be treated as a hazardous waste .[1][5][7]

Quantitative Hazard Data Summary (Based on 5-Bromoquinoline)
Hazard CategoryGHS ClassificationHazard Statement
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation
Serious Eye Damage/IrritationCategory 2H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)Category 3 (Respiratory system)H335: May cause respiratory irritation

This data is for 5-Bromoquinoline and should be used as a conservative guideline for handling 5-Bromo-2-(furan-2-yl)quinoline.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling and disposing of 5-Bromo-2-(furan-2-yl)quinoline.

  • Gloves: Chemical-resistant gloves, such as nitrile rubber, are mandatory.[1][8] Always inspect gloves for any signs of degradation or perforation before use and practice proper glove removal techniques to avoid skin contamination.[1]

  • Eye Protection: Safety goggles or a face shield must be worn to protect against splashes or airborne particles.[8][9]

  • Lab Coat: A lab coat should be worn to protect street clothes and skin from contamination.[9]

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used within a chemical fume hood.[6][8]

Segregation and Collection of Waste: A Critical Step

Proper segregation of chemical waste at the point of generation is crucial to prevent dangerous reactions and to ensure compliant disposal.[10][11]

Step-by-Step Waste Collection Protocol:

  • Designated Waste Container: Use a dedicated, properly labeled, and leak-proof container for all 5-Bromo-2-(furan-2-yl)quinoline waste. The container must be compatible with the chemical.

  • Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "5-Bromo-2-(furan-2-yl)quinoline," and the appropriate hazard pictograms (e.g., irritant, health hazard).[7][9]

  • Solid Waste:

    • Place any solid 5-Bromo-2-(furan-2-yl)quinoline, contaminated weighing boats, or filter papers directly into the designated solid hazardous waste container.[8]

    • Avoid generating dust during transfer.[8]

  • Liquid Waste:

    • For solutions containing 5-Bromo-2-(furan-2-yl)quinoline, use a separate, compatible, and clearly labeled hazardous liquid waste container.[8]

    • Do not mix with other incompatible waste streams.[12] As a halogenated organic compound, it should be collected in a container specifically for halogenated organic waste.[12]

  • Contaminated Materials:

    • Dispose of any contaminated PPE, such as gloves and disposable lab coats, as solid hazardous waste.[8]

    • Decontaminate glassware by rinsing with a suitable solvent (e.g., acetone or ethanol).[8] Collect the rinsate as hazardous liquid waste.[8]

Disposal Decision-Making Workflow

DisposalWorkflow A Generation of 5-Bromo-2-(furan-2-yl)quinoline Waste B Is the waste solid or liquid? A->B C Solid Waste (e.g., pure compound, contaminated items) B->C Solid D Liquid Waste (e.g., solutions, rinsates) B->D Liquid E Place in a labeled, sealed hazardous solid waste container. C->E I Decontaminate reusable items. Collect rinsate as liquid waste. C->I F Place in a labeled, sealed hazardous halogenated liquid waste container. D->F D->I G Store in a designated satellite accumulation area. E->G F->G H Arrange for pickup by a licensed hazardous waste disposal company. G->H I->F

Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Bromo-2-(furan-2-yl)quinoline waste.

Storage of Hazardous Waste

Proper storage of hazardous waste is regulated and essential for maintaining a safe laboratory environment.

  • Satellite Accumulation Areas (SAAs): Hazardous waste must be stored in designated SAAs at or near the point of generation.

  • Container Management: Keep waste containers securely closed except when adding waste.

  • Ventilation: Store containers in a well-ventilated area.[1][11]

  • Incompatible Materials: Do not store with incompatible materials such as strong oxidizing agents.[1]

Final Disposal Procedures

The final disposal of 5-Bromo-2-(furan-2-yl)quinoline must be conducted through a licensed hazardous waste disposal facility.[8]

  • Incineration: High-temperature incineration is the preferred method for the disposal of halogenated organic compounds.[8][13]

  • Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations, such as those set by the Environmental Protection Agency (EPA) in the United States.[5]

  • Documentation: Maintain accurate records of all hazardous waste generated and disposed of. This includes the chemical name, quantity, and date of disposal.

Under no circumstances should 5-Bromo-2-(furan-2-yl)quinoline or its solutions be disposed of down the drain or in regular trash. [5]

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and environmental contamination.

  • Evacuate and Secure: Alert personnel in the immediate area and restrict access.

  • Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Personal Protection: Wear the appropriate PPE as outlined in Section 2.

  • Containment and Cleanup:

    • For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[3]

    • For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

    • Place all contaminated materials into a labeled hazardous waste container.[5]

  • Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting the cleaning materials as hazardous waste.

  • Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of 5-Bromo-2-(furan-2-yl)quinoline is a critical responsibility for all laboratory personnel. By adhering to the procedures outlined in this guide, researchers can ensure a safe working environment, maintain regulatory compliance, and minimize their environmental impact. A proactive approach to waste management is an integral part of scientific excellence.

References

  • Green World Group. (2023, December 22). Chemical Safety Best Practices in The Lab.
  • Thermo Fisher Scientific. (2024, May 12). 5-Bromoquinoline - SAFETY DATA SHEET.
  • National Center for Biotechnology Information. Management of Waste - Prudent Practices in the Laboratory.
  • ResearchGate. HAZARDOUS CHEMICAL WASTE MANAGEMENT REFERENCE GUIDE FOR LABORATORIES.
  • BenchChem. Technical Support Center: Managing Hazardous Waste from Quinoline Synthesis.
  • Environmental Marketing Services. (2025, August 25). Safe Disposal of Laboratory Chemicals.
  • Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.
  • New Jersey Department of Health. Quinoline - Hazardous Substance Fact Sheet.
  • BenchChem. Safe Disposal of Quinolin-8-ylmethanesulfonamide: A Procedural Guide.
  • University of California, Santa Cruz. Hazardous Waste Segregation.
  • U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
  • Fisher Scientific. (2025, December 20). SAFETY DATA SHEET.
  • Stockholm University. Procedures for the disposal of liquid chemical residues and aqueous solutions.
  • Tokyo Chemical Industry. (2025, October 29). SAFETY DATA SHEET.
  • BenchChem. Proper Disposal of 5-Bromonicotinic Acid: A Step-by-Step Guide.
  • BenchChem. Proper Disposal of Broxyquinoline: A Guide for Laboratory Professionals.

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Handling

Personal protective equipment for handling 5-Bromo-2-(furan-2-yl)quinoline

Comprehensive Safety and Operational Guide: Handling 5-Bromo-2-(furan-2-yl)quinoline As drug development pushes toward more complex heterocyclic scaffolds, compounds like 5-Bromo-2-(furan-2-yl)quinoline demand rigorous,...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide: Handling 5-Bromo-2-(furan-2-yl)quinoline

As drug development pushes toward more complex heterocyclic scaffolds, compounds like 5-Bromo-2-(furan-2-yl)quinoline demand rigorous, mechanistic approaches to laboratory safety. This halogenated heterocyclic compound presents unique handling challenges due to its lipophilicity, the oxidative susceptibility of its furan ring, and the intercalative potential of the bromoquinoline core.

This guide provides researchers and safety officers with field-proven, self-validating protocols for the safe handling, dissolution, and disposal of 5-Bromo-2-(furan-2-yl)quinoline.

Mechanistic Hazard Profile & Causality

To design an effective safety protocol, we must first understand why this specific molecule is hazardous.

  • Lipophilicity and Membrane Permeability: With an estimated LogP of ~3.65 (based on closely related carboxylic acid derivatives)[1], this compound is highly lipophilic. If dissolved in penetrating solvents like Dimethyl Sulfoxide (DMSO) or Dichloromethane (DCM), it can rapidly bypass the stratum corneum, carrying the toxic payload directly into the bloodstream.

  • Halogenated Quinoline Core: Bromoquinolines are classified under GHS as causing Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), and Specific Target Organ Toxicity - Single Exposure (STOT SE 3) for respiratory tract irritation[2].

  • Furan Ring Reactivity: The furan moiety is susceptible to oxidation. In biological systems, furan rings can be metabolically activated into reactive epoxides or unsaturated dicarbonyls. In the lab, exposure to strong oxidizing agents must be strictly avoided to prevent exothermic degradation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory nitrile gloves are insufficient when handling quinoline derivatives in solution. Quinoline and its halogenated analogs can permeate thin nitrile rapidly, necessitating a strategic, multi-layered PPE approach[3].

Table 1: Glove Compatibility and Selection Matrix for 5-Bromo-2-(furan-2-yl)quinoline

Glove MaterialApplication PhaseBreakthrough TimeThickness (mil)Efficacy & Causality
Standard Nitrile Solid handling only< 30 mins (Solvent)4 - 6Adequate for dry powder weighing. Rapidly degrades if exposed to halogenated solvents[4].
Neoprene Solution handling> 4 hours15 - 20Excellent resistance to halogenated solvents and quinoline derivatives. Reduces dexterity.
Butyl Rubber / Silver Shield® Spill Response / High Volume> 8 hours> 20Maximum protection against heterocyclic nitrogen compounds[3]. Mandatory for gross contamination.
PPE Donning Protocol (The "Double-Glove" System)

To balance dexterity with chemical resistance during complex syntheses, utilize the following self-validating donning procedure:

  • Base Layer: Don a pair of standard 4-6 mil nitrile examination gloves. Inspect for pinholes.

  • Sleeve Integration: Put on a flame-resistant, fluid-resistant laboratory coat. Ensure the cuffs of the coat are pulled over the base layer of gloves.

  • Outer Layer (Task-Specific):

    • For weighing dry powder: Don a second pair of extended-cuff nitrile gloves over the lab coat cuffs.

    • For solvent dissolution: Don Neoprene or Butyl rubber gloves over the lab coat cuffs.

  • Face Protection: Don ANSI Z87.1 approved chemical splash goggles. If handling >50 grams or conducting pressurized reactions, add a full-face shield.

Operational Handling & Experimental Workflow

The following step-by-step methodology ensures that the compound remains contained and that environmental exposure is mitigated during the critical transition from solid to solution.

G Start Pre-Operation: Verify Fume Hood (80-120 fpm) Weigh Weighing Phase: Use Anti-Static Spatula & Boat Start->Weigh PPE & Airflow Validated Dissolve Dissolution Phase: Add Halogenated Solvent/DMSO Weigh->Dissolve Solid Transferred Transfer Transfer Phase: Seal in Amber Borosilicate Vial Dissolve->Transfer Solution Homogenized Waste Disposal Phase: Route to Halogenated Waste Transfer->Waste Consumables & Excess

Caption: Workflow for the safe handling, dissolution, and disposal of 5-Bromo-2-(furan-2-yl)quinoline.

Step-by-Step Weighing and Dissolution Protocol
  • Environmental Validation: Activate the chemical fume hood and verify the face velocity monitor reads between 80–120 feet per minute (fpm). Do not open the chemical container if the alarm is sounding.

  • Static Mitigation: 5-Bromo-2-(furan-2-yl)quinoline powder can carry a static charge, leading to aerosolization. Wipe the exterior of the analytical balance and the weigh boat with an anti-static zero-charge wipe. Use a grounded, PTFE-coated or stainless-steel spatula.

  • Transfer & Weighing: Slowly transfer the required mass into the anti-static weigh boat. Keep the source container capped immediately after extraction to minimize ambient moisture absorption (quinolines can be hygroscopic)[3].

  • Dissolution: Transfer the solid into an amber borosilicate glass vial (amber glass protects the furan ring from potential photo-oxidation). Using a positive displacement pipette, slowly add the carrier solvent (e.g., DCM or DMSO).

  • Sealing: Immediately cap the vial with a PTFE-lined silicone septum cap. Vortex gently until the solution is visually homogeneous.

Spill Response and Disposal Plans

Because this compound contains a covalently bound bromine atom, its disposal logistics differ significantly from standard organic waste.

Immediate Spill Response Protocol
  • Solid Spill (Powder): Do not dry sweep. Dry sweeping aerosolizes the respiratory irritant. Lightly mist the spilled powder with a compatible solvent (e.g., a small amount of water or isopropanol) to dampen it, then wipe it up using absorbent pads. Place pads in a sealed, labeled hazardous waste bag.

  • Liquid Spill (Solution): Isolate the area. Cover the spill with a chemically inert absorbent material such as vermiculite or dry sand[3]. Do not use combustible absorbents like sawdust. Sweep the absorbed mixture using non-sparking tools into a compatible, sealable high-density polyethylene (HDPE) container.

Waste Segregation and Disposal Plan

Failure to properly segregate halogenated waste can result in dangerous chemical reactions and severe regulatory fines.

  • Classification: All solutions, contaminated gloves, and empty vials associated with 5-Bromo-2-(furan-2-yl)quinoline must be strictly classified as Halogenated Organic Waste .

  • Containment: Collect liquid waste in a dedicated HDPE carboy explicitly labeled "Hazardous Waste - Halogenated Solvents (Contains Bromoquinoline derivatives)".

  • Incompatibilities: Never mix this waste stream with strong oxidizing agents (e.g., peroxides, permanganates, nitric acid), as quinoline derivatives can react violently[3]. Ensure the waste container is kept tightly closed and stored in a secondary containment tray in a cool, dark, and well-ventilated area until collection by Environmental Health and Safety (EHS).

References

  • Fisher Scientific. "6-Bromoquinoline - SAFETY DATA SHEET". Fisher Scientific.
  • Chem-Space. "5-bromo-2-(furan-2-yl)quinoline-4-carboxylic acid - C14H8BrNO3". Chem-Space.
  • New Jersey Department of Health. "Quinoline - Hazardous Substance Fact Sheet". NJ.gov.
  • Scribd. "Chemical Glove Compatibility Guide". Scribd.

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